2,3,5,6-Tetrachloroaniline-d3

• CAS: 1219806-05-9

Core Science & Biosynthesis

Isotopic Purity of 2,3,5,6-Tetrachloroaniline-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of 2,3,5,6-tetrachloroaniline-d3, a deuterated analog of 2,3,5,6-tetrachloroaniline. This compound is a valuable internal standard for analytical applications, particularly in mass spectrometry-based methods for the detection and quantification of its unlabeled counterpart in various matrices. The isotopic purity of a deuterated standard is a critical parameter that directly impacts the accuracy and reliability of analytical measurements.

Isotopic Purity Data

The isotopic purity of 2,3,5,6-tetrachloroaniline-d3 is typically reported as the atom percent of deuterium (B1214612) (D). Commercially available standards of 2,3,5,6-tetrachloroaniline-d3 generally exhibit a high degree of isotopic enrichment. For instance, CDN Isotopes specifies an isotopic enrichment of 99 atom % D for their product[1].

For a comprehensive understanding of the isotopic composition, a detailed analysis of the distribution of different isotopic species is necessary. While a specific certificate of analysis for this compound was not publicly available, the following table represents a typical isotopic distribution for a deuterated standard with high enrichment, based on common findings for similar compounds.

Isotopic Species	Description	Representative Abundance (%)
d3	2,3,5,6-tetrachloroaniline with 3 deuterium atoms	> 99
d2	2,3,5,6-tetrachloroaniline with 2 deuterium atoms	< 1
d1	2,3,5,6-tetrachloroaniline with 1 deuterium atom	< 0.5
d0	Unlabeled 2,3,5,6-tetrachloroaniline	< 0.1

Note: The values presented in this table are representative and may vary between different batches and suppliers. For precise data, always refer to the Certificate of Analysis provided with the specific standard.

Experimental Determination of Isotopic Purity

The isotopic purity of 2,3,5,6-tetrachloroaniline-d3 is experimentally determined using mass spectrometry (MS), often coupled with a chromatographic separation technique such as gas chromatography (GC) or liquid chromatography (LC). High-resolution mass spectrometry (HRMS) is particularly well-suited for this purpose due to its ability to resolve ions with very small mass differences.

Key Methodologies

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the analysis of volatile and semi-volatile compounds like tetrachloroanilines. The sample is introduced into the GC, where it is vaporized and separated based on its boiling point and interaction with the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and their mass-to-charge ratio is measured. For isotopic purity analysis, the relative intensities of the molecular ion peaks corresponding to the different isotopic species (d3, d2, d1, d0) are compared.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is another powerful technique for determining isotopic purity, especially for non-volatile or thermally labile compounds. The compound is first separated by LC and then introduced into the mass spectrometer. Electrospray ionization (ESI) is a common ionization technique used in LC-MS for this type of analysis.

Experimental Protocol: Isotopic Purity Determination by GC-MS

The following is a generalized protocol for the determination of the isotopic purity of 2,3,5,6-tetrachloroaniline-d3 by GC-MS.

1. Sample Preparation:

• Accurately weigh a small amount of the 2,3,5,6-tetrachloroaniline-d3 standard.
• Dissolve the standard in a high-purity solvent (e.g., toluene, hexane, or acetone) to a known concentration (e.g., 100 µg/mL).
• Perform serial dilutions to obtain a working solution suitable for GC-MS analysis (e.g., 1 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent).
• Mass Spectrometer: Agilent 5977B MSD (or equivalent).
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.
• Injection Volume: 1 µL.
• Injector Temperature: 250°C.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Oven Temperature Program:
• Initial temperature: 100°C, hold for 1 minute.
• Ramp: 10°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Analyzer Mode: Full Scan (e.g., m/z 50-300) to identify the molecular ion cluster.
• Data Acquisition: Acquire data in full scan mode to observe the entire mass spectrum and confirm the identity of the compound. For quantitative isotopic analysis, selected ion monitoring (SIM) can be used to monitor the specific ions of interest.

3. Data Analysis and Isotopic Purity Calculation:

• Identify the retention time of 2,3,5,6-tetrachloroaniline-d3 from the total ion chromatogram.
• Obtain the mass spectrum corresponding to the chromatographic peak.
• Identify the molecular ion cluster. The theoretical monoisotopic mass of the unlabeled compound (C₆H₃Cl₄N) is approximately 228.9 g/mol . For the d3 analog (C₆D₃Cl₄N), the expected monoisotopic mass will be approximately 231.9 g/mol . Due to the presence of chlorine isotopes (³⁵Cl and ³⁷Cl), the molecular ion will appear as a characteristic cluster of peaks.
• Determine the integrated peak areas for the molecular ions of each isotopic species (d3, d2, d1, and d0).
• Correct the observed peak areas for the natural isotopic abundance of carbon-13.
• Calculate the percentage of each isotopic species relative to the total integrated area of all species. The isotopic purity is reported as the percentage of the d3 species.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in determining the isotopic purity of 2,3,5,6-tetrachloroaniline-d3.

References

• 1. cdnisotopes.com [cdnisotopes.com]

A Comprehensive Technical Guide to the Synthesis and Characterization of 2,3,5,6-Tetrachloroaniline-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 2,3,5,6-tetrachloroaniline-d3, an isotopically labeled compound valuable as an internal standard for quantitative analysis.[1] Due to its structural similarity to the parent compound, 2,3,5,6-tetrachloroaniline (B43135), it is particularly useful in mass spectrometry-based analytical methods such as GC-MS and LC-MS.[1] This document outlines a plausible synthetic route, detailed characterization methodologies, and presents key analytical data in a structured format.

Physicochemical Properties

The key physicochemical properties of 2,3,5,6-tetrachloroaniline-d3 are summarized in the table below.

Property	Value	Reference
IUPAC Name	2,3,5,6-tetrachloro-N,N,4-trideuterioaniline	[2][3]
Molecular Formula	C₆D₃Cl₄N	[3]
Molecular Weight	233.93 g/mol	[3]
Unlabeled CAS Number	3481-20-7	[2][3]
Isotopic Enrichment	Typically ≥98 atom % D	[4]
Appearance	Solid

Synthesis Protocol

Reaction: 2,3,5,6-Tetrachloroaniline + D₂O/DCl → 2,3,5,6-Tetrachloroaniline-d3

Materials:

• 2,3,5,6-Tetrachloroaniline

• Deuterium (B1214612) oxide (D₂O, 99.9 atom % D)

• Deuterium chloride (DCl in D₂O, 35 wt. %, 99 atom % D)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Dichloromethane (B109758) (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend 2,3,5,6-tetrachloroaniline (1.0 eq) in deuterium oxide.

• Add a catalytic amount of deuterium chloride to the suspension to facilitate the H-D exchange.

• Heat the mixture to reflux and maintain for 24-48 hours with vigorous stirring.

• Monitor the reaction progress by taking small aliquots, quenching with H₂O, extracting with an organic solvent, and analyzing by GC-MS to determine the degree of deuteration.

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the careful addition of a base (e.g., Na₂CO₃).

• Extract the product with dichloromethane (3x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2,3,5,6-tetrachloroaniline-d3.

Synthesis workflow for 2,3,5,6-tetrachloroaniline-d3.

Characterization

The characterization of 2,3,5,6-tetrachloroaniline-d3 is crucial to confirm its identity, purity, and isotopic enrichment. The primary techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

GC-MS is an ideal method for separating the deuterated compound from any residual unlabeled starting material and for confirming its molecular weight.

Experimental Protocol: GC-MS Analysis

• Injector: Splitless mode at 250°C.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 300.

Expected Mass Spectrum Data: The mass spectrum of 2,3,5,6-tetrachloroaniline-d3 will exhibit a molecular ion peak ([M]⁺) at m/z corresponding to its deuterated molecular weight. The isotopic cluster pattern for the molecular ion will be characteristic of a compound containing four chlorine atoms.

Compound	Molecular Formula	Molecular Weight (monoisotopic)	Expected [M]⁺ (m/z)
2,3,5,6-Tetrachloroaniline	C₆H₃Cl₄N	228.90	229, 231, 233...
2,3,5,6-Tetrachloroaniline-d3	C₆D₃Cl₄N	231.92	232, 234, 236...

Note: The expected m/z values are for the most abundant isotopologues. The full isotopic pattern should be analyzed to confirm the composition.

NMR spectroscopy is used to confirm the positions of deuteration.

Experimental Protocol: NMR Analysis

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6).

• Spectrometer: 400 MHz or higher.

• Experiments: ¹H NMR, ¹³C NMR.

Expected NMR Data:

• ¹H NMR: In the proton NMR spectrum of 2,3,5,6-tetrachloroaniline, a singlet corresponding to the C4-H proton and a broad singlet for the -NH₂ protons are observed. For the d3-labeled compound, the signal for the C4-H proton would be absent or significantly diminished, and the -NH₂ signal would also be absent, confirming deuteration at these positions.

• ¹³C NMR: The carbon spectrum will be very similar to the unlabeled compound. The C-D carbons may show a triplet multiplicity due to deuterium coupling and a slight upfield shift.

Analytical workflow for the characterization of 2,3,5,6-tetrachloroaniline-d3.

Applications

2,3,5,6-Tetrachloroaniline-d3 is primarily used as an internal standard in analytical chemistry.[1] Its key applications include:

• Environmental Monitoring: For the quantification of tetrachloroaniline residues in soil, water, and biological samples.

• Toxicology Studies: As a tracer to study the metabolic pathways and pharmacokinetic profiles of chlorinated anilines.[1]

• Drug Development: In instances where chlorinated aniline (B41778) moieties are present in drug candidates or their metabolites, to ensure accurate quantification in complex biological matrices.

This guide provides a foundational understanding of the synthesis and characterization of 2,3,5,6-tetrachloroaniline-d3. Researchers should adapt and optimize these generalized protocols based on their specific laboratory conditions and analytical requirements.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,3,5,6-Tetrachloroaniline-d3 | LGC Standards [lgcstandards.com]
• 3. 2,3,5,6-Tetrachloroaniline-d3 | LGC Standards [lgcstandards.com]
• 4. cdnisotopes.com [cdnisotopes.com]

Technical Guide: 2,3,5,6-Tetrachloroaniline-d3 for Advanced Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,3,5,6-tetrachloroaniline-d3, a critical internal standard for the quantitative analysis of its corresponding non-labeled analog, 2,3,5,6-tetrachloroaniline (B43135). This document outlines its chemical properties, detailed experimental protocols for its application in mass spectrometry-based methods, and a proposed microbial degradation pathway for the parent compound.

Core Compound Data

2,3,5,6-Tetrachloroaniline-d3 is a stable, isotopically labeled version of 2,3,5,6-tetrachloroaniline, where three deuterium (B1214612) atoms have been incorporated into the molecule. This labeling makes it an ideal internal standard for quantitative analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), as it co-elutes with the analyte of interest and exhibits nearly identical chemical and physical properties, while being distinguishable by its mass.[1]

Property	Value
CAS Number	1219806-05-9
Molecular Weight	233.93 g/mol
Chemical Formula	C₆D₃Cl₄N
Synonyms	2,3,5,6-Tetrachloroaniline-d3, 2,3,5,6-Tetrachlorobenzenamine-d3
Appearance	Solid (typical)
Primary Application	Internal standard for quantitative analysis

Analytical Workflow and Methodologies

The primary application of 2,3,5,6-tetrachloroaniline-d3 is as an internal standard to improve the accuracy and precision of quantitative analytical methods by correcting for variations in sample preparation, extraction efficiency, and instrument response.

Caption: Analytical workflow for using 2,3,5,6-tetrachloroaniline-d3 as an internal standard.

Representative Experimental Protocol: Analysis of 2,3,5,6-Tetrachloroaniline in Water Samples

This protocol is a representative method for the analysis of 2,3,5,6-tetrachloroaniline in water, utilizing 2,3,5,6-tetrachloroaniline-d3 as an internal standard, followed by GC-MS analysis. This protocol is based on general principles outlined in EPA methodologies for chloroanilines and may require optimization for specific matrices and instrumentation.[2]

1. Materials and Reagents

• 2,3,5,6-Tetrachloroaniline analytical standard

• 2,3,5,6-Tetrachloroaniline-d3 internal standard (IS) solution (e.g., 1 µg/mL in methanol)

• High-purity solvents (e.g., methylene (B1212753) chloride, hexane, acetone)

• Anhydrous sodium sulfate

• Reagent water

• Sample collection bottles

• Separatory funnel (1 L)

• Concentrator apparatus (e.g., Kuderna-Danish)

• Gas chromatograph with a mass selective detector (GC-MS)

2. Sample Preparation and Extraction

• Collect a 1-liter water sample in a clean glass bottle.

• Adjust the sample pH to >11 with 5N NaOH.[3]

• Spike the sample with a known amount of the 2,3,5,6-tetrachloroaniline-d3 internal standard solution (e.g., 100 µL of a 1 µg/mL solution to yield a concentration of 100 ng/L).

• Transfer the sample to a 1 L separatory funnel.

• Perform a liquid-liquid extraction by adding 60 mL of methylene chloride and shaking vigorously for 2 minutes. Allow the layers to separate and collect the organic layer. Repeat the extraction two more times with fresh portions of methylene chloride.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus or a gentle stream of nitrogen.

3. GC-MS Analysis

• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating chloroanilines.

• Injector: Splitless injection at 250°C.

• Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (suggested):

    • 2,3,5,6-Tetrachloroaniline: m/z 229, 231 (quantification and qualifier ions from the molecular ion cluster).

    • 2,3,5,6-Tetrachloroaniline-d3: m/z 232, 234 (corresponding ions for the deuterated standard).

4. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of 2,3,5,6-tetrachloroaniline.

• Spike each calibration standard with the same concentration of 2,3,5,6-tetrachloroaniline-d3 as the samples.

• Analyze the calibration standards using the same GC-MS method.

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Calculate the concentration of 2,3,5,6-tetrachloroaniline in the samples using the peak area ratios obtained from the sample analysis and the calibration curve.

Proposed Microbial Degradation Pathway of 2,3,5,6-Tetrachloroaniline

While 2,3,5,6-tetrachloroaniline-d3 is a synthetic compound not expected to undergo biological degradation, its non-labeled counterpart is an environmental contaminant. The microbial degradation of 2,3,5,6-tetrachloroaniline is not well-documented; however, based on the degradation of other chloroanilines and related compounds, a plausible aerobic degradation pathway can be proposed.[4][5] This pathway likely involves initial oxidative deamination followed by ring cleavage.

Caption: Proposed aerobic microbial degradation pathway for 2,3,5,6-tetrachloroaniline.

The proposed pathway initiates with an oxidative deamination of 2,3,5,6-tetrachloroaniline, catalyzed by an enzyme such as aniline (B41778) dioxygenase, to form tetrachlorocatechol.[6] Subsequent reductive dechlorination steps would yield intermediates like dichlorohydroxyquinol. This is followed by ring cleavage mediated by dioxygenases, leading to aliphatic intermediates that can enter central metabolic pathways like the TCA cycle. It is important to note that the persistence of polychlorinated compounds in the environment suggests that these degradation steps may be slow and carried out by specialized microorganisms.

Safety and Handling

The non-deuterated 2,3,5,6-tetrachloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[7] It is also very toxic to aquatic life with long-lasting effects.[7] While the deuterated form is typically handled in small quantities in a laboratory setting, it should be treated with the same level of caution. Standard laboratory safety practices, including the use of personal protective equipment (gloves, lab coat, and safety glasses), and handling in a well-ventilated area or fume hood are essential.

This technical guide provides a foundation for the use of 2,3,5,6-tetrachloroaniline-d3 in research and analytical applications. For specific applications, further method development and validation are recommended.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. epa.gov [epa.gov]
• 3. benchchem.com [benchchem.com]
• 4. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 6. Genetic Diversity among 3-Chloroaniline- and Aniline-Degrading Strains of the Comamonadaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2,3,5,6-Tetrachloroaniline | C6H3Cl4N | CID 18998 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guidance for 2,3,5,6-Tetrachloroaniline-d3 Standard

For researchers, scientists, and drug development professionals requiring high-purity isotopic standards, 2,3,5,6-tetrachloroaniline-d3 serves as a critical internal standard for the quantitative analysis of its unlabeled counterpart and related aniline (B41778) compounds. This deuterated standard is essential for methods employing isotopic dilution, primarily with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), to correct for analyte loss during sample preparation and instrumental analysis. This guide provides an in-depth overview of commercial suppliers, their product specifications, and detailed experimental protocols for the application of this standard.

Commercial Availability

Several reputable suppliers offer 2,3,5,6-tetrachloroaniline-d3, ensuring its accessibility for research and analytical purposes. The products are typically available in neat form or as solutions, with varying quantities to suit different laboratory needs. Key product specifications from prominent suppliers are summarized below for easy comparison.

Supplier	Product Number	CAS Number	Molecular Formula	Molecular Weight	Isotopic Enrichment	Available Quantities
LGC Standards	TRC-T291501	1219806-05-9	C₆D₃Cl₄N	233.93	Not specified	Inquire
CDN Isotopes	D-6911	1219806-05-9	C₆D₃Cl₄N	233.93	99 atom % D	100 mg, 250 mg[1][2]
MedChemExpress	HY-W131180S	1219806-05-9	C₆D₃Cl₄N	233.93	Not specified	Inquire
Fisher Scientific	NC1379305 (CDN Isotopes)	1219806-05-9	C₆D₃Cl₄N	233.93	99 atom % D	250 mg[3]

Note: The unlabeled compound has a CAS number of 3481-20-7.[2][4][5]

Principle of Isotopic Dilution

The use of 2,3,5,6-tetrachloroaniline-d3 as an internal standard is based on the principle of isotopic dilution mass spectrometry. This technique relies on the addition of a known amount of the isotopically labeled standard to a sample prior to any processing steps. The deuterated standard is chemically identical to the native analyte and will therefore exhibit the same behavior during extraction, derivatization, and chromatographic separation. However, it can be distinguished by its higher mass in the mass spectrometer. By measuring the ratio of the native analyte to the isotopically labeled standard, accurate quantification can be achieved, as this ratio remains constant regardless of sample losses.

Principle of Isotopic Dilution Mass Spectrometry.

Experimental Protocols

The following are representative protocols for the analysis of tetrachloroanilines in environmental or biological matrices using 2,3,5,6-tetrachloroaniline-d3 as an internal standard. These protocols are intended as a guide and may require optimization for specific sample types and instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Soil Samples

This protocol is adapted from methodologies for the analysis of chlorinated anilines in environmental samples.

1. Sample Preparation and Extraction:

• Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL glass centrifuge tube.

• Spiking: Spike the sample with a known amount of 2,3,5,6-tetrachloroaniline-d3 solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

• Extraction: Add 20 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381) to the tube.

• Sonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 2500 rpm for 10 minutes.

• Collection: Carefully decant the supernatant into a clean flask.

• Repeat Extraction: Repeat the extraction process twice more with fresh solvent, combining all supernatants.

• Drying: Pass the combined extract through anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL, splitless.

• Inlet Temperature: 250°C.

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 2,3,5,6-Tetrachloroaniline: m/z 231, 195, 160.

  • 2,3,5,6-Tetrachloroaniline-d3: m/z 234, 198, 163.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Water Samples

This protocol is a general framework for the analysis of primary aromatic amines in aqueous matrices.

1. Sample Preparation and Extraction:

• Sample Collection: Collect a 500 mL water sample in a clean glass bottle.

• Spiking: Spike the sample with a known amount of 2,3,5,6-tetrachloroaniline-d3.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., Oasis HLB, 6 cc, 200 mg) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the water sample onto the cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with 5 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 6 mL of methanol.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 200 µL of the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6470A Triple Quadrupole or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • 2,3,5,6-Tetrachloroaniline: Precursor ion -> product ions (to be determined by infusion of the standard).

  • 2,3,5,6-Tetrachloroaniline-d3: Precursor ion -> product ions (to be determined by infusion of the standard).

Experimental Workflow

The general workflow for the analysis of a target analyte using an isotopic internal standard involves a series of sequential steps from sample receipt to final data analysis.

General Analytical Workflow.

Conclusion

The commercial availability of 2,3,5,6-tetrachloroaniline-d3 from multiple suppliers provides researchers with a reliable source for this essential internal standard. Its application in isotopic dilution mass spectrometry, following robust and optimized experimental protocols, is crucial for achieving accurate and precise quantification of tetrachloroanilines and related compounds in complex matrices. The methodologies outlined in this guide serve as a comprehensive starting point for the development and implementation of sensitive and reliable analytical methods in various scientific disciplines.

References

• 1. 2,3,5,6-Tetrachloroaniline-d3 | LGC Standards [lgcstandards.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

Solubility Profile of 2,3,5,6-Tetrachloroaniline-d3 in Organic Solvents: A Technical Guide

Disclaimer: Publicly available quantitative solubility data for the deuterated compound 2,3,5,6-tetrachloroaniline-d3 is limited. This guide is based on the physicochemical properties and expected solubility behavior of its non-deuterated analog, 2,3,5,6-tetrachloroaniline (B43135). The isotopic substitution of deuterium (B1214612) for protium (B1232500) is not expected to significantly alter the solubility characteristics.

This technical guide provides a comprehensive overview of the solubility of 2,3,5,6-tetrachloroaniline in various organic solvents, detailed experimental protocols for solubility determination, and analytical methods for quantification. This information is intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Core Concepts in Solubility

The solubility of 2,3,5,6-tetrachloroaniline is governed by its molecular structure, which includes a polar amino (-NH2) group and four nonpolar chlorine atoms attached to an aromatic benzene (B151609) ring. The principle of "like dissolves like" is a key determinant of its solubility profile. The presence of multiple chlorine atoms increases the molecule's hydrophobicity, leading to low solubility in water but higher solubility in organic solvents.[1][2]

Expected Solubility Profile

Solvent System	Solvent Type	Expected Solubility	Rationale/Analog Data
Methanol (B129727)	Polar Protic	Moderately Soluble	Pentachloroaniline (B41903) is soluble in alcohol.[1]
Ethanol (B145695)	Polar Protic	Soluble	2,4,6-trichloroaniline (B165571) is soluble in ethanol.[1] Crystallization from ethanol is a suggested purification method for 2,3,5,6-tetrachloroaniline.[4]
Acetone	Polar Aprotic	Soluble	Expected to be a good solvent due to its polarity and ability to accept hydrogen bonds.[1]
Diethyl Ether	Nonpolar	Soluble	2,4,6-trichloroaniline and pentachloroaniline are soluble in ether.[1]
Chloroform	Nonpolar	Soluble	General solubility is expected for chlorinated organic compounds.[1]
Toluene	Nonpolar	Moderately Soluble	Expected to be a suitable solvent for the nonpolar chlorinated benzene ring.[1]
Cyclohexane	Nonpolar	Soluble	A standard solution of 2,3,5,6-tetrachloroaniline is commercially available in cyclohexane.[5]
Hexane/Petroleum Ether	Nonpolar	Sparingly to Moderately Soluble	2,4,6-trichloroaniline and pentachloroaniline are soluble in petroleum ether.[1]
Water	Highly Polar Protic	Very Low	Generally described as sparingly soluble in water.[1][2] The structurally similar 2,4,6-trichloroaniline has a reported water solubility of 32 mg/L at 19°C.[6]

Experimental Protocols

Accurate determination of solubility is crucial for various applications, from drug discovery to environmental fate studies.[7][8][9] The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[10]

This protocol describes the steps to determine the equilibrium solubility of 2,3,5,6-tetrachloroaniline in a given organic solvent.

Materials:

• 2,3,5,6-tetrachloroaniline (solid)

• Solvent of interest

• Glass flasks or vials with airtight seals

• Thermostatically controlled shaker or incubator

• Magnetic stirrer and stir bars (optional)

• Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical balance

• Volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solution: Add an excess amount of solid 2,3,5,6-tetrachloroaniline to a known volume of the solvent in a sealed flask.[1][11] The excess solid should be visually apparent to ensure saturation.

• Equilibration: Place the sealed flasks in a thermostatic shaker set to the desired temperature (e.g., 25°C).[8] Agitate the mixtures for a sufficient period to allow them to reach equilibrium. This can take anywhere from 2 to 24 hours or longer.[8][10] The system is considered at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To separate the saturated solution from the excess solid, either centrifuge the sample or filter it through a membrane filter (e.g., 0.45 µm PTFE) that is compatible with the solvent.[7] This step is critical to avoid including solid particles in the sample for analysis.

• Sample Preparation for Analysis: Carefully take a precise aliquot of the clear, saturated supernatant. Dilute the aliquot with a known volume of a suitable solvent to bring the concentration within the working range of the analytical method.[10]

• Quantification: Analyze the concentration of 2,3,5,6-tetrachloroaniline in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[10][12][13]

This protocol provides a general method for the quantification of tetrachloroaniline, adapted from methods for similar chloroanilines.[12][13][14]

Instrumentation and Conditions:

• HPLC System: With UV-Vis detector.

• Column: C18 or Cyano (CN) column (e.g., Luna® 150 mm × 3 mm, 3 µm).[12]

• Mobile Phase: An isocratic mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., phosphate (B84403) buffer or water with formic acid). A typical starting point could be a 55:45 (v/v) mixture of methanol and water containing 0.02% formic acid.[12][15]

• Flow Rate: 1.0 - 2.0 mL/min.[14]

• Detection Wavelength: Approximately 238-239 nm, which is typical for chloroanilines.[12][14]

• Injection Volume: 10-20 µL.[14]

• Column Temperature: 25-40°C.[14]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of 2,3,5,6-tetrachloroaniline of known concentrations in the mobile phase or a compatible solvent.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis: Inject the diluted sample from the solubility experiment into the HPLC system.

• Concentration Calculation: Determine the peak area for the analyte in the sample. Use the calibration curve to calculate the concentration of 2,3,5,6-tetrachloroaniline in the diluted sample.

• Solubility Calculation: Back-calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of the compound in the tested solvent at the specified temperature.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for determining the solubility of a compound using the shake-flask method followed by HPLC analysis.

Caption: Workflow for solubility determination via the shake-flask method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 2,3,5,6-TETRACHLOROANILINE | 3481-20-7 [chemicalbook.com]
• 5. 2,3,5,6-Tetrachloroaniline 10 µg/mL in Cyclohexane [lgcstandards.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 8. enamine.net [enamine.net]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. bioassaysys.com [bioassaysys.com]
• 12. Rapid HPLC Method for Determination of Parachloroaniline in Chlorhexidine Antiseptic Agent in Mouthrinses, Ophthalmic and Skin Solution [scirp.org]
• 13. HPLC determination of chlorhexidine gluconate and p-chloroaniline in topical ointment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2,3,5,6-Tetrachloroaniline-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrometry fragmentation pattern of 2,3,5,6-tetrachloroaniline-d3. This deuterated standard is crucial for the accurate quantification of 2,3,5,6-tetrachloroaniline (B43135) in various matrices, particularly in environmental and biological samples. Understanding its fragmentation behavior is essential for developing robust analytical methods.

Core Principles of Fragmentation

Electron ionization (EI) mass spectrometry is a powerful technique for the structural elucidation of organic compounds. In the ion source, molecules are bombarded with high-energy electrons, leading to the formation of a molecular ion (M+•). This molecular ion is often energetically unstable and undergoes a series of fragmentation reactions to produce smaller, more stable ions. The resulting mass spectrum is a unique fingerprint of the compound, providing valuable information about its structure.

For halogenated aromatic compounds like 2,3,5,6-tetrachloroaniline, the fragmentation is heavily influenced by the presence of chlorine atoms and the stable aromatic ring. The isotopic pattern of chlorine (approximately 3:1 ratio of ³⁵Cl to ³⁷Cl) results in characteristic isotopic clusters for the molecular ion and its fragments, aiding in their identification.

Predicted Mass Spectrometry Data for 2,3,5,6-Tetrachloroaniline-d3

While a publicly available mass spectrum for 2,3,5,6-tetrachloroaniline-d3 is not readily found, its fragmentation pattern can be reliably predicted based on the known spectrum of its non-deuterated analog, 2,3,5,6-tetrachloroaniline.[1] The primary fragmentation pathways for polychlorinated aromatic compounds typically involve the sequential loss of chlorine atoms and/or the elimination of small neutral molecules.

The molecular weight of 2,3,5,6-tetrachloroaniline-d3 is approximately 233.93 g/mol .[2] The following table summarizes the predicted major ions and their relative abundances in the electron ionization mass spectrum. The m/z values are adjusted to account for the three deuterium (B1214612) atoms on the aniline (B41778) nitrogen.

Ion Description	Predicted m/z	Predicted Relative Abundance
Molecular Ion [M]⁺	234 (and isotopic peaks)	High
[M-Cl]⁺	199	Moderate
[M-2Cl]⁺	164	Moderate
[M-3Cl]⁺	129	Low
[M-4Cl]⁺	94	Low
Fragments from ring cleavage	< 94	Low

Proposed Fragmentation Pathway

The fragmentation of 2,3,5,6-tetrachloroaniline-d3 is initiated by the formation of the molecular ion. Subsequent fragmentation likely proceeds through the loss of chlorine radicals, leading to a cascade of fragment ions. The stability of the resulting carbocations influences the relative abundance of the observed peaks.

Caption: Proposed EI fragmentation pathway of 2,3,5,6-tetrachloroaniline-d3.

Experimental Protocols

The analysis of 2,3,5,6-tetrachloroaniline and its deuterated internal standard is typically performed using gas chromatography coupled with mass spectrometry (GC-MS). The following is a generalized experimental protocol that can be adapted for various sample matrices.

1. Sample Preparation (General)

• Internal Standard Spiking: A known amount of 2,3,5,6-tetrachloroaniline-d3 is added to the sample at the beginning of the extraction process to correct for matrix effects and variations in extraction efficiency and instrument response.

• Extraction:

  • Liquid Samples (e.g., Water): Liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture) is commonly employed.

  • Solid Samples (e.g., Soil, Tissue): Pressurized liquid extraction (PLE) or Soxhlet extraction with an appropriate solvent system is typically used.

• Cleanup: The crude extract is often subjected to a cleanup step, such as solid-phase extraction (SPE) using silica (B1680970) or Florisil cartridges, to remove interfering co-extractives.

• Concentration: The cleaned extract is concentrated to a final volume, typically under a gentle stream of nitrogen.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode at 250°C.

  • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, ramp at 10°C/min to 280°C, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. The characteristic ions of both the native analyte and the deuterated internal standard are monitored.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

The following diagram illustrates a typical workflow for the analysis of 2,3,5,6-tetrachloroaniline using its deuterated internal standard.

Caption: General workflow for the quantitative analysis of 2,3,5,6-tetrachloroaniline.

Conclusion

This guide provides a comprehensive overview of the expected mass spectrometric behavior of 2,3,5,6-tetrachloroaniline-d3 and a foundational experimental protocol for its use as an internal standard. The predictable fragmentation pattern, characterized by the sequential loss of chlorine atoms, allows for the development of highly selective and sensitive analytical methods. Researchers and drug development professionals can utilize this information to establish robust quantification assays for 2,3,5,6-tetrachloroaniline in complex matrices, ensuring data accuracy and reliability.

References

• 1. 2,3,5,6-Tetrachloroaniline | C6H3Cl4N | CID 18998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]

An In-Depth Technical Guide to the Stability and Storage of 2,3,5,6-Tetrachloroaniline-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2,3,5,6-tetrachloroaniline-d3. The information herein is intended to support research, development, and quality control activities by providing best practices for maintaining the integrity of this isotopically labeled compound.

Chemical and Physical Properties

2,3,5,6-Tetrachloroaniline-d3 is the deuterated form of 2,3,5,6-tetrachloroaniline (B43135). The deuterium (B1214612) labels are on the amine group and the aromatic ring. Key physicochemical properties of the unlabeled analogue are summarized below, which are expected to be very similar for the deuterated compound.

Property	Value
CAS Number	1219806-05-9
Molecular Formula	C₆D₃Cl₄N
Molecular Weight	233.93 g/mol
Appearance	Solid powder
Storage Temperature	Room Temperature (20-25°C)[1]

Stability Profile and Storage Conditions

Summary of Storage Recommendations:

Condition	Recommendation	Duration
Long-Term Storage	Store at room temperature (20-25°C) in a well-sealed container, protected from light and moisture.[1]	Indefinite, with re-analysis recommended after three years.
Short-Term Storage	Maintain at room temperature in a sealed container.	Suitable for the duration of active use.
In-Solution	Store solutions in tightly capped vials, protected from light. For prolonged storage, refrigeration (2-8°C) is advisable to minimize solvent evaporation and potential degradation.	Dependent on solvent and concentration; periodic re-analysis is recommended.

The stability of 2,3,5,6-tetrachloroaniline-d3 is crucial for its use as an internal standard or in other research applications. The primary concern for deuterated compounds is the potential for hydrogen-deuterium (H-D) exchange, which can compromise the isotopic purity.

Key Stability Considerations:

• Hydrogen-Deuterium Exchange: The deuterium atoms on the amine group are susceptible to exchange with protons from protic solvents (e.g., water, methanol). It is imperative to use anhydrous, aprotic, or deuterated solvents when preparing solutions to prevent the loss of the deuterium label.

• Oxidative Degradation: Aromatic amines can be prone to oxidation, which may be catalyzed by light, heat, or the presence of oxidizing agents.[2][3] Storage under an inert atmosphere (e.g., argon or nitrogen) can mitigate this risk, especially for long-term storage or when the compound is in solution.

• Thermal Stability: The compound is stable at room temperature.[1] Exposure to high temperatures should be avoided as it can accelerate degradation.

Potential Degradation Pathways

While specific degradation pathways for 2,3,5,6-tetrachloroaniline have not been extensively documented in the available literature, potential degradation mechanisms for chloroanilines include:

• Oxidation: The primary degradation pathway for aromatic amines is often oxidation, leading to the formation of colored impurities.[2][3]

• Dechlorination: Under certain environmental or experimental conditions, reductive dechlorination can occur. For instance, anaerobic degradation of pentachloroaniline (B41903) has been shown to proceed through stepwise dechlorination to tetrachloroaniline, trichloroaniline, and so on.[4]

Figure 1: Potential degradation and exchange pathways for 2,3,5,6-tetrachloroaniline-d3.

Experimental Protocols for Stability Assessment

To ensure the continued integrity of 2,3,5,6-tetrachloroaniline-d3, a stability testing program should be implemented. The following protocols are based on established guidelines for stability testing of chemical standards and active pharmaceutical ingredients.[5][6][7]

Forced Degradation Studies

Forced degradation (stress testing) is essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.[8][9]

Methodology:

• Sample Preparation: Prepare solutions of 2,3,5,6-tetrachloroaniline-d3 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Add 1N HCl to the sample solution and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 1N NaOH to the sample solution and heat at 60°C for 24 hours.

  • Oxidation: Add 3% hydrogen peroxide to the sample solution and store at room temperature for 24 hours.

  • Thermal Stress: Store the solid compound and a solution at 60°C for 7 days.

  • Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Analysis: Analyze the stressed samples against a control sample (stored at recommended conditions) using a validated stability-indicating analytical method, such as HPLC-UV or GC-MS.

Long-Term Stability Study

A long-term stability study establishes the re-test period for the compound under recommended storage conditions.

Methodology:

• Storage: Store at least three batches of the compound at the recommended long-term storage condition (e.g., 25°C ± 2°C / 60% RH ± 5% RH).

• Testing Frequency: Test the samples at regular intervals, such as 0, 3, 6, 9, 12, 18, 24, and 36 months.[7]

• Analytical Tests: At each time point, assess the following:

  • Appearance (visual inspection)

  • Purity (by HPLC or GC)

  • Isotopic Enrichment (by mass spectrometry)

  • Identification (e.g., by comparing the retention time and mass spectrum to a reference standard)

Figure 2: Workflow for stability assessment of 2,3,5,6-tetrachloroaniline-d3.

Recommended Analytical Methods for Stability Testing

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are suitable techniques for the analysis of 2,3,5,6-tetrachloroaniline-d3.

General HPLC-UV Method Parameters:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile and water gradient

• Detector: UV at a wavelength of maximum absorbance (e.g., ~306 nm for the unlabeled compound)[10]

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

General GC-MS Method Parameters:

• Column: DB-5ms or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium

• Inlet Temperature: 250°C

• Oven Program: Start at a suitable low temperature, ramp to a high temperature to ensure elution.

• Ionization Mode: Electron Ionization (EI)

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Safe Handling and Disposal

• Handling: 2,3,5,6-Tetrachloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[11] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated area or fume hood.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

By adhering to these guidelines for storage, handling, and stability testing, researchers can ensure the quality and reliability of 2,3,5,6-tetrachloroaniline-d3 in their scientific investigations.

References

• 1. esslabshop.com [esslabshop.com]
• 2. ijrpp.com [ijrpp.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Pentachloroaniline | C6H2Cl5N | CID 10693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. biopharmaconsultinggroup.com [biopharmaconsultinggroup.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. database.ich.org [database.ich.org]
• 8. researchgate.net [researchgate.net]
• 9. acdlabs.com [acdlabs.com]
• 10. 2,3,5,6-TETRACHLOROANILINE | 3481-20-7 [chemicalbook.com]
• 11. 2,3,5,6-Tetrachloroaniline | C6H3Cl4N | CID 18998 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Gold Standard: A Technical Guide to Deuterated Standards in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of accurate and reliable environmental analysis, the challenge of complex matrices and trace-level concentrations of contaminants demands the most robust analytical techniques. This technical guide delves into the core applications of deuterated standards, the cornerstone of isotope dilution mass spectrometry (IDMS), providing an in-depth resource for professionals in research, environmental science, and drug development. The use of deuterated internal standards with mass spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) has become the benchmark for achieving high-quality, defensible data.[1]

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

At the heart of this advanced analytical approach is the principle of Isotope Dilution Mass Spectrometry (IDMS).[1] This technique involves the addition of a known amount of a stable, isotopically labeled version of the analyte—in this case, a deuterated standard—to the sample at the beginning of the analytical process.[2] This "isotopic spike" acts as an internal standard that behaves nearly identically to the native analyte throughout sample preparation, extraction, and analysis.[3][4] Because the deuterated standard and the target analyte have virtually the same physicochemical properties, they experience the same losses during sample processing and the same ionization response in the mass spectrometer.[5] By measuring the ratio of the native analyte to the deuterated standard in the final extract, it is possible to accurately quantify the analyte in the original sample, effectively compensating for matrix effects and variations in recovery.[1][2]

Core Applications in Environmental Analysis

The versatility of deuterated standards makes them invaluable for a wide range of environmental applications, from monitoring persistent organic pollutants to assessing emerging contaminants.

Analysis of Persistent Organic Pollutants (POPs)

Persistent organic pollutants (POPs) are highly toxic and bioaccumulative compounds that pose a significant threat to environmental and human health.[6] Their analysis in complex matrices like soil, sediment, and biota is often challenging due to low concentrations and significant matrix interference. IDMS using deuterated standards is the gold standard for the accurate quantification of POPs, including polychlorinated biphenyls (PCBs), dioxins, and legacy pesticides like DDT.[6][7]

A key application is the analysis of POPs in sediment. The use of 13C or deuterated analogues allows for the quantification of bioaccessible legacy contaminants.[3][8] By adding the labeled standard to the sediment sample, researchers can determine the fraction of the contaminant that is available for uptake by organisms, providing a more accurate assessment of risk.[3][8]

Monitoring of Pharmaceuticals and Personal Care Products (PPCPs) in Water

The increasing presence of pharmaceuticals and personal care products (PPCPs) in wastewater and surface water is a growing environmental concern.[9] LC-MS/MS coupled with isotope dilution is a highly selective and sensitive method for the detection and quantification of these emerging contaminants.[9] Deuterated standards for a wide range of pharmaceuticals are used to correct for matrix effects, which are particularly pronounced in complex wastewater samples.[9] This approach enables the accurate measurement of PPCPs at very low concentrations (ng/L levels), which is crucial for assessing their environmental fate and potential risks.

Quantification of Volatile Organic Compounds (VOCs) in Water and Air

Volatile organic compounds (VOCs) are a diverse group of pollutants that can contaminate drinking water and ambient air.[10][11] Purge and trap GC-MS is a common technique for their analysis, and the use of deuterated internal standards is essential for accurate quantification.[10][11] For instance, 1,2-dichloroethane-d4 (B128599) is a commonly used internal standard for the analysis of volatile priority pollutants in water.[10] The addition of the deuterated standard to the sample before purging allows for the correction of variations in purging efficiency and instrument response.

Pesticide Residue Analysis in Soil and Food

Ensuring food safety and environmental quality requires the accurate determination of pesticide residues in soil and agricultural products.[12][13] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, often combined with GC-MS/MS and LC-MS/MS, is widely used for multiresidue pesticide analysis.[12] The incorporation of deuterated internal standards in the analytical workflow is critical for compensating for matrix effects and ensuring the accuracy of the results, especially in complex food matrices.[14]

Quantitative Data Summary

The following table summarizes representative quantitative data from various studies utilizing deuterated standards in environmental analysis, highlighting the performance of these methods.

Analyte Class	Matrix	Analytical Technique	Deuterated Standard(s) Used	Recovery (%)	LOD	LOQ	Reference
Pharmaceuticals	Hospital Wastewater	LC-MS/MS	Levocetirizine-d4, Carbamazepine-d2, Sulfamethoxazole-d4, Acetaminophen-d4	Not specified	0.02 - 0.59 µg/L	0.07 - 1.80 µg/L	[9]
Volatile Organic Compounds	Drinking Water	Purge and Trap GC-MS	1,2-dichloroethane-d4	Not specified	~1 µg/L	Not specified	[10]
Pesticides	Agricultural Soil	GC-MS/MS & LC-MS/MS	Triphenyl phosphate (B84403) (TPP) as internal standard (not deuterated in this specific study, but representative of the technique)	70 - 120%	Not specified	Not specified	[12]
Pesticides	Soil	GC-MS	Not specified	87.0 - 106.2%	0.02 - 1.6 µg/kg	Not specified	[15]
Pesticides	Fruit and Soil	GC-MS	Tribromophenol (TBP) as internal standard (not deuterated in this specific study, but representative of the technique)	70.5 - 100.5%	≤ 0.112 µg/g	≤ 0.204 µg/g	[13]
Persistent Organic Pollutants (DDTs and PCBs)	Marine Sediment	GC-MS	13C or deuterated analogues	Not specified	Not specified	Not specified	[1][3]

Detailed Experimental Protocols

Protocol 1: Analysis of Pharmaceuticals in Hospital Wastewater by LC-MS/MS

This protocol is a generalized procedure based on the methodology for analyzing pharmaceuticals in wastewater.[9]

1. Sample Collection and Preparation:

• Collect a 24-hour composite sample of hospital wastewater in a pre-cleaned amber glass bottle.

• Store the sample at 4°C until extraction.

• Filter the water sample through a 1.2 µm glass fiber filter to remove suspended solids.

• Spike the filtered sample with a known amount of a deuterated internal standard mixture (e.g., Levocetirizine-d4, Carbamazepine-d2, Sulfamethoxazole-d4, Acetaminophen-d4).

2. Solid-Phase Extraction (SPE):

• Condition an Oasis HLB SPE cartridge with methanol (B129727) followed by deionized water.

• Load the spiked water sample onto the conditioned cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with deionized water to remove interfering substances.

• Dry the cartridge under vacuum.

• Elute the analytes and deuterated standards from the cartridge with methanol.

3. Extract Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of a suitable solvent mixture (e.g., methanol/water).

• Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis:

• Inject an aliquot of the final extract into the LC-MS/MS system.

• Perform chromatographic separation on a C18 column with a gradient elution program using mobile phases such as water with formic acid and acetonitrile.

• Detect and quantify the target pharmaceuticals and their deuterated internal standards using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Protocol 2: Analysis of Persistent Organic Pollutants (POPs) in Sediment by GC-MS

This protocol outlines a general procedure for the analysis of POPs in sediment using isotope dilution.[1]

1. Sample Preparation and Spiking:

• Homogenize the sediment sample to ensure uniformity.

• Weigh a subsample (e.g., 10 g) into an extraction thimble.

• Spike the sample with a known amount of a deuterated or 13C-labeled POPs internal standard mixture.

2. Extraction:

• Perform Soxhlet extraction of the spiked sediment sample with a suitable solvent (e.g., hexane/acetone) for 16-24 hours.

• Alternatively, use Pressurized Liquid Extraction (PLE) for a faster extraction.

3. Extract Cleanup:

• Concentrate the extract using a rotary evaporator.

• Perform a multi-step cleanup procedure to remove interfering compounds. This may include:

  • Gel Permeation Chromatography (GPC) to remove high molecular weight lipids.

  • Adsorption chromatography on silica (B1680970) gel or Florisil to separate different classes of POPs.

4. Final Extract Preparation:

• Concentrate the cleaned extract to a final volume of 1 mL.

• Add a recovery (internal) standard just before analysis to check the performance of the GC-MS instrument.

5. GC-MS Analysis:

• Inject an aliquot of the final extract into the GC-MS system.

• Use a high-resolution capillary column for the separation of individual POP congeners.

• Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.

• Quantify the native POPs based on the response ratio to their corresponding labeled internal standards.

Mandatory Visualizations

Caption: Experimental workflow for environmental analysis using Isotope Dilution Mass Spectrometry (IDMS).

Caption: Logical relationship demonstrating how deuterated standards correct for analytical errors in IDMS.

References

• 1. Use of Isotope Dilution Method To Predict Bioavailability of Organic Pollutants in Historically Contaminated Sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lotusinstruments.com [lotusinstruments.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. glsciences.eu [glsciences.eu]
• 7. Use of isotope dilution method to predict bioavailability of organic pollutants in historically contaminated sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.org.mx [scielo.org.mx]
• 9. dl.astm.org [dl.astm.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. mdpi.com [mdpi.com]
• 12. pjoes.com [pjoes.com]
• 13. lirias.kuleuven.be [lirias.kuleuven.be]
• 14. researchgate.net [researchgate.net]
• 15. ccbasilea-crestocolmo.org.uy [ccbasilea-crestocolmo.org.uy]

The Role of 2,3,5,6-Tetrachloroaniline-d3 in Metabolic Profiling Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and applications of 2,3,5,6-tetrachloroaniline-d3 as a deuterated internal standard in metabolic profiling studies. While specific applications of this compound in metabolomics are not extensively documented in peer-reviewed literature, this guide will extrapolate its role based on the well-established principles of using stable isotope-labeled standards in mass spectrometry-based bioanalysis.

Introduction: The Imperative for Precision in Metabolic Profiling

Metabolic profiling, a cornerstone of systems biology, aims to identify and quantify the complete set of small-molecule metabolites in a biological sample. This powerful technology provides a snapshot of the physiological state of a cell or organism, offering invaluable insights into disease mechanisms, drug efficacy, and toxicity. However, the analytical complexity of biological matrices presents significant challenges to achieving accurate and reproducible quantification.

Deuterated internal standards are considered the gold standard for quantitative mass spectrometry. These are molecules where one or more hydrogen atoms are replaced by their stable isotope, deuterium. This substitution results in a compound that is chemically almost identical to the analyte of interest but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.[1] 2,3,5,6-Tetrachloroaniline-d3 is the deuterium-labeled form of 2,3,5,6-tetrachloroaniline (B43135) and is intended for use as an internal standard in quantitative analysis by methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

The primary role of a deuterated internal standard like 2,3,5,6-tetrachloroaniline-d3 is to correct for variability throughout the analytical workflow, including:

• Sample Preparation: Compensating for losses during extraction, evaporation, and derivatization steps.

• Matrix Effects: Mitigating the suppression or enhancement of ionization in the mass spectrometer source caused by co-eluting matrix components.

• Instrumental Variability: Correcting for fluctuations in injection volume and detector response.

By adding a known amount of the deuterated standard to samples at the beginning of the workflow, the ratio of the analyte to the internal standard can be used for accurate quantification, significantly improving the precision and reliability of the data.[1]

Physicochemical Properties

Property	Value
Chemical Formula	C₆D₃Cl₄N
Molecular Weight	~233.93 g/mol
Unlabeled CAS Number	3481-20-7
Labeled CAS Number	1219806-05-9
Appearance	Solid
Key Feature	Stable isotope-labeled analog of 2,3,5,6-tetrachloroaniline.

Hypothetical Application in Targeted Metabolomics

While direct evidence is scarce, 2,3,5,6-tetrachloroaniline-d3 could theoretically be employed in a targeted metabolic profiling study focusing on a panel of chlorinated aromatic amines or other structurally related metabolites. In such a scenario, it would serve as an ideal internal standard due to its structural similarity to the target analytes, ensuring that it behaves similarly during sample processing and analysis.

Quantitative Performance Data (Exemplary)

The following tables summarize the expected performance characteristics of a validated LC-MS/MS method for a hypothetical analyte using 2,3,5,6-tetrachloroaniline-d3 as an internal standard. This data is illustrative of the typical performance of deuterated internal standards in bioanalysis.

Table 1: Calibration Curve and Linearity

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	152,300	0.0502
10	15,100	149,800	0.1008
50	75,800	151,200	0.5013
100	152,000	150,500	1.0099
500	760,500	151,800	5.0099
Linearity (r²)	-	-	0.9998

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
3	2.95	98.3	4.2
75	76.8	102.4	2.8
400	395.6	98.9	3.1

Table 3: Matrix Effect and Recovery

Matrix	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Effect (%)
Plasma	85.2	86.1	98.7
Urine	91.5	92.3	99.1
Cell Lysate	88.9	89.5	100.7

Experimental Protocols

The following is a detailed methodology for a targeted metabolomics experiment using a deuterated internal standard like 2,3,5,6-tetrachloroaniline-d3.

Sample Preparation (Protein Precipitation)

• Thaw Samples: Thaw biological samples (e.g., plasma, urine, cell lysates) on ice.

• Aliquoting: Aliquot 100 µL of each sample into a clean microcentrifuge tube.

• Spiking with Internal Standard: Add 10 µL of a 1 µg/mL solution of 2,3,5,6-tetrachloroaniline-d3 in methanol (B129727) to each sample, quality control (QC), and calibration standard.

• Protein Precipitation: Add 400 µL of ice-cold methanol to each tube.

• Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer to Vials: Transfer the reconstituted samples to LC-MS vials for analysis.

LC-MS/MS Analysis

Parameter	Condition
LC System	UHPLC system
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Selected Reaction Monitoring (SRM)

Data Analysis

• Peak Integration: Integrate the peak areas for each target analyte and the internal standard (2,3,5,6-tetrachloroaniline-d3).

• Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Quantification: Determine the concentration of the analytes in the unknown samples using the calibration curve.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for targeted metabolic profiling using a deuterated internal standard.

Hypothetical Metabolic Pathway of a Tetrachloroaniline

Based on the known metabolism of similar compounds, the biotransformation of a tetrachloroaniline in a biological system could involve several key reactions.

References

• 1. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,3,5,6-Tetrachloroaniline-d3 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of chloroanilines, a class of compounds used in the synthesis of dyes, pesticides, and pharmaceuticals, is of significant environmental and safety concern. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the determination of these compounds in various matrices. To ensure the accuracy and reliability of GC-MS data, the use of an internal standard is crucial. An ideal internal standard co-elutes with the analyte of interest and behaves similarly during sample preparation and analysis, thus compensating for variations in extraction efficiency, injection volume, and instrument response.

Deuterated analogs of the target analytes are considered the gold standard for internal standards in mass spectrometry-based methods.[1][2] 2,3,5,6-Tetrachloroaniline-d3 is the deuterium-labeled form of 2,3,5,6-tetrachloroaniline (B43135) and serves as an excellent internal standard for the quantification of tetrachloroanilines and other related chloroanilines.[3] Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring that it experiences similar matrix effects and ionization suppression, leading to more accurate and precise results.[2]

These application notes provide a detailed protocol for the use of 2,3,5,6-tetrachloroaniline-d3 as an internal standard for the quantitative analysis of tetrachloroanilines in soil and water samples by GC-MS.

Principle of the Method

The method involves the extraction of chloroanilines from the sample matrix, followed by analysis using a gas chromatograph coupled to a mass spectrometer. A known amount of the internal standard, 2,3,5,6-tetrachloroaniline-d3, is added to each sample, calibration standard, and quality control sample prior to extraction.

During GC separation, the target analyte and the internal standard are separated from other components in the sample extract. The mass spectrometer then detects and quantifies the characteristic ions of both the analyte and the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve and to determine the concentration of the analyte in the samples. This ratiometric measurement corrects for potential losses during sample preparation and variations in GC-MS performance, thereby improving the accuracy and precision of the results.

Materials and Reagents

• Analytes and Internal Standard:

  • 2,3,5,6-Tetrachloroaniline (analytical standard)

  • 2,3,5,6-Tetrachloroaniline-d3 (isotopic purity ≥ 98%)

• Solvents (Pesticide Grade or equivalent):

  • Methanol (B129727)

  • Acetone (B3395972)

  • Hexane (B92381)

  • Dichloromethane (B109758)

• Reagents:

  • Anhydrous sodium sulfate (B86663) (analytical grade, baked at 400°C for 4 hours)

  • Deionized water (18.2 MΩ·cm)

• Supplies:

  • Volumetric flasks, pipettes, and syringes

  • Centrifuge tubes with screw caps

  • Syringe filters (0.22 µm, PTFE)

  • GC vials with inserts

  • Ultrasonic bath

  • Nitrogen evaporator or rotary evaporator

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 2,3,5,6-tetrachloroaniline and 2,3,5,6-tetrachloroaniline-d3 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Working Standard Solution (10 µg/mL):

  • Dilute the primary stock solutions with methanol to prepare a working standard solution containing 10 µg/mL of 2,3,5,6-tetrachloroaniline.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the 2,3,5,6-tetrachloroaniline-d3 primary stock solution with methanol to prepare a 1 µg/mL internal standard spiking solution.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the working standard solution into a blank matrix extract.

  • A typical calibration range for chloroanilines is 1 to 200 ng/mL.

  • Add a constant amount of the internal standard spiking solution to each calibration standard to achieve a final concentration of 50 ng/mL.

Sample Preparation

The following are generalized protocols for water and soil samples. Optimization may be required depending on the specific sample matrix.

• Measure 100 mL of the water sample into a 250 mL separatory funnel.

• Spike the sample with 50 µL of the 1 µg/mL internal standard spiking solution (final concentration of 50 ng/mL).

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, venting frequently.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction twice more with fresh 30 mL portions of dichloromethane.

• Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of the 1 µg/mL internal standard spiking solution.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the centrifuge tube.

• Vortex for 30 seconds and then place in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean flask.

• Repeat the extraction process twice more with fresh solvent.

• Combine the extracts and pass them through anhydrous sodium sulfate.

• Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of tetrachloroanilines. Instrument-specific optimization may be necessary.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Injector	Splitless mode, 250°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program	Initial temperature 80°C, hold for 1 min, ramp to 200°C at 15°C/min, then ramp to 280°C at 20°C/min, hold for 5 min.
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	2,3,5,6-Tetrachloroaniline: m/z 231 (quantifier), 229, 194 (qualifiers)2,3,5,6-Tetrachloroaniline-d3: m/z 234 (quantifier), 232, 197 (qualifiers)

Data Presentation

The following tables present illustrative data for a typical method validation for the analysis of 2,3,5,6-tetrachloroaniline using 2,3,5,6-tetrachloroaniline-d3 as an internal standard. This data is representative of the performance expected from a well-optimized GC-MS method.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Response Ratio (Analyte Area / IS Area)
1	1,520	30,150	0.050
5	7,650	30,300	0.252
10	15,100	29,980	0.504
25	38,200	30,500	1.252
50	75,900	30,100	2.521
100	152,300	30,250	5.035
200	305,000	30,400	10.033
Linearity (R²)	\multicolumn{3}{c	}{0.9995 }

Table 2: Precision and Recovery in Spiked Soil Samples

Spiked Concentration (ng/g)	Mean Measured Concentration (ng/g) (n=6)	Recovery (%)	Relative Standard Deviation (RSD, %)
5	4.85	97.0	6.5
50	48.2	96.4	4.2
150	145.8	97.2	3.8

Table 3: Method Detection and Quantitation Limits

Parameter	Value (ng/mL)
Limit of Detection (LOD)	0.3
Limit of Quantitation (LOQ)	1.0

Visualizations

Caption: General experimental workflow for the quantitative analysis of tetrachloroanilines.

Caption: Role of the internal standard in compensating for analytical variability.

Conclusion

The use of 2,3,5,6-tetrachloroaniline-d3 as an internal standard provides a robust and reliable method for the quantitative analysis of tetrachloroanilines by GC-MS. The protocols and data presented here demonstrate that this approach can achieve excellent linearity, accuracy, and precision, with low detection limits suitable for environmental and safety monitoring. The implementation of a deuterated internal standard is highly recommended to ensure the quality and defensibility of analytical data for chloroanilines.

References

• 1. shimadzu.com [shimadzu.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. BAuA - Articles - MAK Commission: p-Chloroaniline - Determination of p-chloroaniline in workplace air using gas chromatography (GC-MS) - Federal Institute for Occupational Safety and Health [baua.de]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of 2,3,5,6-Tetrachloroaniline using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 2,3,5,6-tetrachloroaniline (B43135). The use of a stable isotope-labeled internal standard, 2,3,5,6-tetrachloroaniline-d3, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. This method is suitable for the analysis of 2,3,5,6-tetrachloroaniline in complex matrices relevant to environmental monitoring and drug development. Detailed protocols for sample preparation, instrument parameters, and data analysis are provided to facilitate implementation in analytical laboratories.

Introduction

2,3,5,6-Tetrachloroaniline is a chemical compound that can arise as a metabolite of certain pesticides and industrial chemicals. Its detection and quantification are of significant interest in environmental monitoring and in the safety assessment of pharmaceutical products. LC-MS/MS offers the high sensitivity and selectivity required for the analysis of trace levels of such compounds in complex biological and environmental samples. The use of a deuterated internal standard, which co-elutes with the analyte, is a well-established strategy to achieve reliable quantification by compensating for variations during the analytical process.[1] This application note provides a comprehensive protocol for the development and application of an LC-MS/MS method for 2,3,5,6-tetrachloroaniline.

Experimental

Materials and Reagents

• 2,3,5,6-Tetrachloroaniline analytical standard

• 2,3,5,6-Tetrachloroaniline-d3 (internal standard)

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

Standard Solution Preparation

Prepare stock solutions of 2,3,5,6-tetrachloroaniline and 2,3,5,6-tetrachloroaniline-d3 in methanol at a concentration of 1 mg/mL. From these, prepare working solutions and calibration standards by serial dilution in a suitable solvent, such as a mixture of water and acetonitrile.

Sample Preparation

The appropriate sample preparation procedure will depend on the matrix. For aqueous samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is recommended to concentrate the analyte and remove interferences.

Liquid-Liquid Extraction (LLE) Protocol for Water Samples:

• To 100 mL of the water sample, add a known amount of the 2,3,5,6-tetrachloroaniline-d3 internal standard solution.

• Adjust the pH of the sample to basic conditions (pH > 9) using a suitable base.

• Extract the sample with 50 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and acetone).

• Separate the organic layer and repeat the extraction process two more times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol:

• Condition a suitable SPE cartridge (e.g., a reversed-phase C18 or a mixed-mode cation exchange cartridge) with methanol followed by water.

• Load the sample, to which the internal standard has been added, onto the cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analyte and internal standard with an appropriate solvent.

• Evaporate the eluate and reconstitute the residue in the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point for method development and can be optimized for specific instrumentation.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 30% B; 1-5 min: 30% to 95% B; 5-7 min: 95% B; 7.1-9 min: Re-equilibrate at 30% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the method. Based on the fragmentation of similar chlorinated anilines, the following transitions are proposed as a starting point for method optimization.[2] For each compound, one transition is typically used for quantification and a second for confirmation.

Table 3: Proposed MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Use
2,3,5,6-Tetrachloroaniline	230.9	194.9	Quantifier
230.9	160.0	Qualifier
2,3,5,6-Tetrachloroaniline-d3	233.9	197.9	Quantifier
233.9	163.0	Qualifier

Note: The precursor ion for the deuterated standard is +3 amu higher due to the three deuterium (B1214612) atoms. The product ions are also expected to be +3 amu higher, assuming the deuterium atoms are not lost during fragmentation.

Data Analysis and Quantitative Results

Quantification is performed by calculating the peak area ratio of the analyte to the internal standard and plotting this against the concentration of the calibration standards. A linear regression is then used to determine the concentration of the analyte in unknown samples.

Table 4: Expected Quantitative Performance (Based on similar compounds)

Parameter	Expected Range
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 - 5 µg/kg
Limit of Quantification (LOQ)	1.5 - 15 µg/kg
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 2,3,5,6-tetrachloroaniline.

Conclusion

This application note provides a comprehensive framework for the development and implementation of a sensitive and reliable LC-MS/MS method for the quantification of 2,3,5,6-tetrachloroaniline using its deuterated internal standard. The detailed protocols for sample preparation and instrument conditions, along with the proposed MRM transitions, offer a solid starting point for laboratories engaged in environmental analysis and pharmaceutical safety assessment. The use of a stable isotope-labeled internal standard is crucial for achieving the accuracy and precision required for regulatory compliance and high-quality research.

References

• 1. texilajournal.com [texilajournal.com]
• 2. agilent.com [agilent.com]

Application Notes and Protocols for the Analysis of 2,3,5,6-Tetrachloroaniline in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,5,6-tetrachloroaniline (B43135) is a chemical compound of interest due to its potential persistence in the environment and its use in various industrial processes. Accurate and reliable quantification of this analyte in complex matrices such as soil is crucial for environmental monitoring, risk assessment, and ensuring the safety of pharmaceutical and agricultural products. This document provides detailed application notes and experimental protocols for the sample preparation and analysis of 2,3,5,6-tetrachloroaniline in soil using gas chromatography-mass spectrometry (GC-MS).

Data Presentation

The following table summarizes representative quantitative data for the analysis of chloroanilines and other related compounds in soil using GC-MS, based on available literature. It is important to note that these values are illustrative and actual performance characteristics should be determined in the user's laboratory for 2,3,5,6-tetrachloroaniline.

Parameter	Extraction Method	Analytical Method	Analyte	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Recovery	Accelerated Solvent Extraction (ASE)	GC-MS	Aniline	76 - 98%	-	0.04 mg/kg	[1][2]
Recovery	Microwave-Assisted Extraction (MAE)	GC-MS	Chloroanilines	94 - 96%	-	-	[3]
Recovery	Ultrasonic-Assisted Extraction (UAE)	GC-MS	Chloroanilines	Lower than MAE and Soxhlet	-	-	[3]
Recovery	Soxhlet Extraction	GC-MS	Chloroanilines	Lower than MAE	-	-	[3]
LOD	Microwave-Assisted Extraction (MAE)	GC-MS	Aromatic Amines	-	0.03 - 0.35 ng/g	-	[3]

Experimental Protocols

This section details the methodologies for the extraction, clean-up, and analysis of 2,3,5,6-tetrachloroaniline in soil samples.

Sample Pre-treatment

Proper sample handling and preparation are critical for accurate analysis.

• Drying: Soil samples should be air-dried or freeze-dried to a constant weight.[4] Oven drying at elevated temperatures should be avoided to prevent the loss of volatile analytes.

• Homogenization: The dried soil sample should be ground using a mortar and pestle and sieved through a 2 mm mesh to ensure homogeneity.[5]

• Storage: If not analyzed immediately, samples should be stored at 4°C in the dark.

Extraction

Several extraction techniques can be employed to isolate 2,3,5,6-tetrachloroaniline from the soil matrix. The choice of method may depend on available equipment, sample throughput, and desired extraction efficiency.

ASE is a rapid and efficient extraction method that uses elevated temperatures and pressures.[1][2]

• Sample Preparation: Weigh 10 g of the pre-treated soil sample and mix it with a dispersing agent like diatomaceous earth.[4]

• Cell Loading: Place the mixture into an ASE extraction cell.

• Extraction Solvent: A mixture of acetone (B3395972) and hexane (B92381) (1:1, v/v) is a suitable extraction solvent.[5]

• ASE Parameters:

  • Oven Temperature: 100°C

  • Pressure: 1500 psi

  • Static Time: 5 minutes

  • Number of Cycles: 2

• Collection: Collect the extract in a vial.

• Concentration: Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

UAE is a simpler and less expensive extraction technique.[5]

• Sample Preparation: Weigh 10 g of the pre-treated soil into a 50 mL glass centrifuge tube.[5]

• Spiking: Spike the sample with a surrogate standard to monitor extraction efficiency.[5]

• Solvent Addition: Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane.[5]

• Sonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes.[5]

• Centrifugation: Centrifuge the sample at 2500 rpm for 10 minutes.[5]

• Extraction Repetition: Decant the supernatant and repeat the extraction process two more times with fresh solvent, combining the supernatants.[5]

• Drying and Concentration: Pass the combined extract through anhydrous sodium sulfate (B86663) to remove any residual water and then concentrate to 1 mL under a gentle stream of nitrogen.[5]

Soxhlet extraction is a classic and exhaustive extraction method.

• Sample Preparation: Place 10-20 g of the pre-treated soil into a Soxhlet thimble.

• Spiking: Add a known amount of a surrogate standard to the sample.

• Solvent: Use a suitable solvent such as a mixture of dichloromethane (B109758) and acetone (1:1, v/v).[6]

• Extraction: Extract the sample for 12-24 hours.

• Concentration: Concentrate the extract to a final volume of 1 mL using a rotary evaporator followed by a gentle stream of nitrogen.

Extract Clean-up: Solid-Phase Extraction (SPE)

A clean-up step is often necessary to remove interfering compounds from the soil extract before GC-MS analysis.[3] Solid-phase extraction is a common technique for this purpose.

• Cartridge Selection: A Florisil SPE cartridge is commonly used for the cleanup of chlorinated compounds.[6]

• Conditioning: Condition the SPE cartridge with the elution solvent followed by the solvent used for the sample extract.

• Loading: Load the concentrated extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a non-polar solvent like hexane to remove non-polar interferences.

• Elution: Elute the 2,3,5,6-tetrachloroaniline from the cartridge with a more polar solvent or solvent mixture (e.g., a mixture of hexane and acetone). The optimal solvent should be determined experimentally.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

The final extract is analyzed by gas chromatography coupled with mass spectrometry.

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode at 250°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode (e.g., m/z 50-400) for initial identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.

Visualizations

The following diagrams illustrate the experimental workflow for the analysis of 2,3,5,6-tetrachloroaniline in soil.

Caption: Overall experimental workflow for 2,3,5,6-tetrachloroaniline analysis in soil.

Caption: Detailed workflow for the Solid-Phase Extraction (SPE) clean-up step.

References

• 1. Determination of Aniline in Soil by ASE/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Aniline in Soil by ASE/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of microwave assisted, ultrasonic assisted and Soxhlet extractions of N-nitrosamines and aromatic amines in sewage sludge, soils and sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Accelerated solvent extraction (ASE) of environmental organic compounds in soils using a modified supercritical fluid extractor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]

Application Note & Protocol: Liquid-Liquid Extraction of Chloroanilines from Water Samples

Introduction

Chloroanilines are a group of aromatic amines that are widely used as intermediates in the synthesis of dyes, pesticides, and pharmaceuticals. Due to their potential toxicity and persistence in the environment, monitoring their levels in water sources is of significant importance. This application note provides a detailed protocol for the extraction of chloroanilines from water samples using the liquid-liquid extraction (LLE) technique, followed by analysis, typically by gas chromatography-mass spectrometry (GC-MS). The principle of this method relies on the differential solubility of chloroanilines in an organic solvent versus an aqueous phase, which can be manipulated by adjusting the pH. As weak bases, chloroanilines are converted to their water-soluble protonated form in an acidic medium, and then back to their neutral, organic-soluble form in a basic medium, allowing for their efficient extraction and concentration.[1][2][3]

Experimental Protocol

This protocol outlines the steps for the liquid-liquid extraction of various chloroaniline isomers from water samples.

1. Materials and Reagents

• Water Sample: 500 mL, collected in a clean, amber glass bottle.

• Organic Solvent: Dichloromethane (B109758) (CH₂Cl₂), HPLC grade. Diethyl ether can also be used.[1][2][3]

• Acidic Solution: 5% Hydrochloric Acid (HCl) in deionized water.

• Basic Solution: 10% Sodium Hydroxide (NaOH) in deionized water.

• Drying Agent: Anhydrous Sodium Sulfate (B86663) (Na₂SO₄).

• Glassware: 1000 mL separatory funnel, beakers, Erlenmeyer flasks, graduated cylinders, Pasteur pipettes.

• Equipment: pH meter or pH paper, mechanical shaker (optional), rotary evaporator or nitrogen evaporator.

2. Sample Preparation

• If the water sample contains suspended solids, filter it through a 0.45 µm glass fiber filter.

• Measure 500 mL of the water sample and transfer it to a 1000 mL separatory funnel.

• Spike the sample with an appropriate internal standard if quantitative analysis is to be performed.

3. Extraction Procedure

• Add 60 mL of dichloromethane to the separatory funnel containing the water sample.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure. A mechanical shaker can be used for consistency.

• Allow the layers to separate. The organic layer (dichloromethane) will be the bottom layer.

• Drain the lower organic layer into a clean Erlenmeyer flask.

• Repeat the extraction of the aqueous layer two more times with fresh 60 mL portions of dichloromethane.

• Combine all the organic extracts in the Erlenmeyer flask.

4. Back-Extraction (Optional Cleanup Step)

This step is used to separate chloroanilines from other neutral or acidic organic compounds.

• Transfer the combined organic extract to a clean 250 mL separatory funnel.

• Add 30 mL of 5% HCl to the separatory funnel.

• Shake for 2 minutes, venting frequently. The chloroanilines will move into the acidic aqueous phase as their protonated salts.[1][2]

• Allow the layers to separate and drain the lower organic layer (which contains neutral and acidic impurities) for disposal.

• Collect the upper aqueous layer containing the protonated chloroanilines into a clean beaker.

5. Recovery of Chloroanilines

• Transfer the acidic aqueous extract (from step 4.5) to a clean 250 mL separatory funnel.

• Slowly add 10% NaOH solution while swirling until the pH of the solution is greater than 11.[3][4] This converts the protonated chloroanilines back to their neutral form.

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake for 2 minutes, venting as needed.

• Allow the layers to separate and drain the lower organic layer into a clean Erlenmeyer flask.

• Repeat the extraction of the basified aqueous layer two more times with fresh 30 mL portions of dichloromethane.

• Combine all the organic extracts.

6. Drying and Concentration

• Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• The concentrated extract is now ready for analysis by GC-MS or another suitable analytical instrument.

Quantitative Data

The performance of chloroaniline analysis can vary depending on the specific method and instrumentation used. The following table summarizes performance data from various studies.

Analyte(s)	Method	Matrix	Recovery (%)	Detection Limit (LOD/MDL)	Relative Standard Deviation (RSD) (%)	Reference
12 Chloroanilines	Headspace GC-MS	Water	86.0 - 131	0.03 - 0.3 µg/L	3.0 - 20	[5]
Aniline and Chloroanilines	Derivatization followed by GC-ECD	Drinking Water	Not Specified	0.002 - 0.007 µg/L	0.01 - 0.08	[6]
4-Chloroaniline	EPA Method 8131 (GC-NPD)	Reagent Water	40 - 400 µg/L (Linear Range)	1.0 µg/L (MDL)	Not Specified	[4]
2,4,5-Trichloroaniline	EPA Method 8131 (GC-NPD)	Reagent Water	3 - 300 x MDL (Linear Range)	1.0 µg/L (MDL)	Not Specified	[4]
3,4-Dichloroaniline	EPA Method 8131 (GC-NPD)	Reagent Water	3 - 300 x MDL (Linear Range)	1.0 µg/L (MDL)	Not Specified	[4]

Experimental Workflow Diagram

Caption: Workflow of the liquid-liquid extraction protocol for chloroanilines in water samples.

References

• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. Chemically active extraction [chem.ualberta.ca]
• 3. chemconnections.org [chemconnections.org]
• 4. epa.gov [epa.gov]
• 5. Determination of Chloroaniline Compounds in Water by HS-GC-MS [qikan.cmes.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Solid-Phase Extraction (SPE) Cleanup of 2,3,5,6-Tetrachloroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the solid-phase extraction (SPE) cleanup of 2,3,5,6-tetrachloroaniline (B43135) from various sample matrices. The protocols described are based on established methods for the analysis of chlorinated anilines and similar compounds, ensuring a robust and reliable cleanup procedure prior to instrumental analysis, such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Introduction

2,3,5,6-Tetrachloroaniline is a chemical compound of interest in environmental monitoring and toxicology studies due to its potential persistence and toxicity. Accurate quantification of this analyte often requires an effective sample cleanup step to remove interfering matrix components. Solid-phase extraction is a widely used technique for this purpose, offering high recovery and cleaner extracts compared to traditional liquid-liquid extraction.[1][2] This application note focuses on the use of Florisil®, a magnesium silicate (B1173343) adsorbent, for the SPE cleanup of 2,3,5,6-tetrachloroaniline.

Principle of Florisil® SPE

Florisil® is a polar adsorbent used in normal-phase chromatography. The cleanup process involves the retention of polar interfering compounds on the Florisil® stationary phase while allowing the less polar analyte of interest, 2,3,5,6-tetrachloroaniline, to be eluted with an appropriate solvent system. This method is effective for separating chlorinated hydrocarbons from more polar matrix components.

Data Presentation

While specific recovery data for 2,3,5,6-tetrachloroaniline on Florisil® SPE is not extensively published, the expected performance can be extrapolated from data on other chlorinated pesticides and anilines under similar conditions. EPA methodologies for aniline (B41778) derivatives suggest that a well-optimized SPE method should yield recoveries in the range of 80-110%.[2]

Table 1: Expected Performance of Florisil SPE for Chlorinated Anilines

Parameter	Expected Value	Sorbent	Elution Solvent
Recovery	80 - 110%	Florisil® (1g)	Hexane (B92381):Acetone (90:10, v/v)
Reproducibility (RSD)	< 15%	Florisil® (1g)	Hexane:Acetone (90:10, v/v)

Note: These are target values based on EPA guidelines for similar analytes. Method validation is required to determine the actual performance for 2,3,5,6-tetrachloroaniline in a specific sample matrix.

Experimental Protocol: SPE Cleanup of 2,3,5,6-Tetrachloroaniline

This protocol is a general guideline and may require optimization for specific sample matrices and analytical instrumentation.

Materials and Reagents

• SPE Cartridge: 1g Florisil® SPE Cartridge

• Solvents (Pesticide Grade or equivalent):

  • Hexane

  • Acetone

  • Methylene (B1212753) Chloride (for initial sample extraction, if applicable)

• Sample Extract: The sample containing 2,3,5,6-tetrachloroaniline should be extracted into a non-polar solvent compatible with the SPE procedure (e.g., hexane).

• Glassware: Volumetric flasks, beakers, graduated cylinders, and collection vials.

• SPE Manifold: To process multiple samples simultaneously.

• Nitrogen Evaporation System: For solvent evaporation and sample concentration.

Detailed Methodology

1. Sample Preparation (Pre-SPE)

• For solid samples (e.g., soil, sediment), perform a solvent extraction using a suitable method, such as Soxhlet or ultrasonic extraction with a solvent like methylene chloride.

• For liquid samples (e.g., water), perform a liquid-liquid extraction with a non-polar solvent.

• The final extract should be solvent-exchanged into hexane before proceeding with the SPE cleanup.

2. SPE Cartridge Conditioning

• Place the 1g Florisil® SPE cartridge on the SPE manifold.

• Wash the cartridge with 6 mL of hexane to activate and remove any potential contaminants. Allow the solvent to pass through the sorbent bed completely. Do not let the cartridge dry out before adding the sample.

3. Sample Loading

• Load 1 mL of the hexane sample extract onto the conditioned SPE cartridge.

• Allow the sample to percolate through the sorbent at a slow, consistent flow rate (approximately 1-2 drops per second).

4. Elution

• Elute the 2,3,5,6-tetrachloroaniline from the cartridge using 10 mL of a 90:10 (v/v) hexane:acetone mixture.[1]

• Collect the eluate in a clean collection vial.

5. Post-SPE Processing

• Concentrate the collected eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

• The sample is now ready for instrumental analysis (e.g., GC-MS, HPLC-UV).

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the SPE cleanup of 2,3,5,6-tetrachloroaniline.

References

• 1. gcms.cz [gcms.cz]
• 2. gcms.cz [gcms.cz]

Application Note: Determination of 2,3,5,6-Tetrachloroaniline in Wastewater using Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry

Introduction

2,3,5,6-Tetrachloroaniline (B43135) is a chemical compound that can be present in industrial wastewater as a result of the manufacturing of dyes, pesticides, and pharmaceuticals. Due to its potential toxicity and persistence in the environment, regulatory bodies often require monitoring of its concentration in industrial effluents. This application note provides a detailed analytical protocol for the quantification of 2,3,5,6-tetrachloroaniline in wastewater samples. The described method utilizes solid-phase extraction (SPE) for sample clean-up and concentration, followed by analysis using gas chromatography-mass spectrometry (GC-MS), which offers high sensitivity and selectivity.[1]

Principle of the Method

This method involves the extraction and concentration of 2,3,5,6-tetrachloroaniline from a wastewater sample using a solid-phase extraction (SPE) cartridge.[2] The analyte is adsorbed onto the solid sorbent material in the cartridge while the majority of the sample matrix passes through. The retained analyte is then eluted with a small volume of an organic solvent. The resulting eluate is analyzed by gas chromatography (GC) for separation, coupled with mass spectrometry (MS) for detection and quantification.[1] The mass spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for the target analyte.[2] Quantification is performed using an internal standard to correct for any variations in extraction efficiency and instrument response.

Apparatus and Reagents

• Apparatus

  • Gas chromatograph with a mass selective detector (GC-MS)

  • Solid-phase extraction (SPE) vacuum manifold

  • Nitrogen evaporation system

  • Vortex mixer

  • Analytical balance

  • Glassware: volumetric flasks, pipettes, beakers, amber glass sample bottles with Teflon-lined caps (B75204)

  • Syringes for GC injection

  • pH meter

• Reagents

  • 2,3,5,6-Tetrachloroaniline analytical standard

  • Internal standard (e.g., d5-aniline or pentachloronitrobenzene)

  • Methanol (B129727) (HPLC grade)

  • Dichloromethane (B109758) (pesticide grade)

  • Ethyl acetate (B1210297) (pesticide grade)

  • Hexane (pesticide grade)

  • Reagent water (HPLC grade)

  • Anhydrous sodium sulfate

  • Sodium hydroxide (B78521) (1.0 M)

  • Hydrochloric acid (concentrated)

  • Sodium thiosulfate (B1220275)

  • SPE cartridges (e.g., C18, 500 mg, 6 mL)

Experimental Protocols

4.1. Sample Collection and Preservation

Proper sample collection is crucial for accurate analysis.[2]

• Collect wastewater samples in 1-liter amber glass bottles with Teflon-lined screw caps to prevent photodegradation.

• If the sample contains residual chlorine, add approximately 80 mg of sodium thiosulfate per liter of sample to quench the chlorine.

• Samples should be cooled to 4°C immediately after collection and stored at this temperature.[3][4]

• Extraction should be performed within 7 days of collection.

4.2. Preparation of Standards

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2,3,5,6-tetrachloroaniline and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with methanol to achieve concentrations in the desired linear range (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard (e.g., d5-aniline) in methanol.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the internal standard stock solution with methanol to a suitable concentration for spiking samples.

4.3. Sample Preparation: Solid-Phase Extraction (SPE)

• pH Adjustment: Take a 500 mL aliquot of the well-mixed wastewater sample and adjust the pH to >11 with 1.0 M sodium hydroxide.[1][5]

• Internal Standard Spiking: Spike the sample with a known amount of the internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water. Ensure the cartridge does not go dry.

• Sample Loading: Load the pH-adjusted sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove interferences.

• Drying: Dry the cartridge under vacuum for 20-30 minutes to remove residual water.

• Elution: Elute the trapped analyte from the cartridge with two 4 mL portions of dichloromethane into a collection vial.[2]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[2] The sample is now ready for GC-MS analysis.

4.4. Instrumental Analysis: GC-MS

The following GC-MS conditions are recommended.[1] Optimization may be necessary depending on the specific instrument.

• Gas Chromatograph

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 1 minute

    • Ramp 1: 10°C/min to 200°C

    • Ramp 2: 5°C/min to 280°C, hold for 5 minutes

• Mass Spectrometer

  • Ion Source Temperature: 230°C

  • Transfer Line Temperature: 280°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor for 2,3,5,6-Tetrachloroaniline: m/z 229, 231, 233 (quantification ion: 229)

  • Ions to Monitor for Internal Standard (d5-aniline): m/z 98, 70

Data Presentation

The performance of the analytical method should be validated for several parameters.[6] The expected quantitative data for this method are summarized in the table below.

Parameter	Expected Value
Linearity Range	0.1 - 25 µg/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantitation (LOQ)	0.15 µg/L
Accuracy (% Recovery)	85 - 110%
Precision (% RSD)	< 15%

Mandatory Visualizations

Caption: Experimental workflow for the analysis of 2,3,5,6-tetrachloroaniline in wastewater.

Caption: Logical relationships of 2,3,5,6-tetrachloroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis Methods | NYS Wastewater Surveillance Network - Supporting Data-Driven Responses to Tackle Public Health Threats in New York State [nywastewatcher.io]
• 4. epa.gov [epa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. wjarr.com [wjarr.com]

Application Notes and Protocols for the Determination of Pesticide Residues Using 2,3,5,6-Tetrachloroaniline-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative determination of multi-class pesticide residues in food matrices using 2,3,5,6-tetrachloroaniline-d3 as an internal standard with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Introduction

The analysis of pesticide residues in food is critical for ensuring consumer safety and regulatory compliance. The complexity of food matrices often leads to matrix effects, which can suppress or enhance the analytical signal, leading to inaccurate quantification. The use of isotopically labeled internal standards, such as 2,3,5,6-tetrachloroaniline-d3, is a robust strategy to compensate for these matrix effects and for variations during sample preparation and injection. 2,3,5,6-Tetrachloroaniline-d3 is a suitable internal standard for a wide range of pesticides analyzed by GC-MS/MS due to its structural similarity to certain pesticide classes and its distinct mass-to-charge ratio.

Principle

This method employs the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, followed by analysis using a highly sensitive and selective GC-MS/MS system. 2,3,5,6-Tetrachloroaniline-d3 is introduced into the sample at the beginning of the extraction process to mimic the behavior of the target analytes throughout the entire analytical procedure, thereby ensuring accurate quantification.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724), Acetone, Toluene (B28343) (pesticide residue grade)

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), trisodium (B8492382) citrate (B86180) dihydrate, disodium (B8443419) citrate sesquihydrate

• Dispersive SPE (d-SPE) Sorbents: Primary secondary amine (PSA), C18, graphitized carbon black (GCB)

• Standards: Certified reference standards of target pesticides, 2,3,5,6-Tetrachloroaniline-d3 internal standard solution (e.g., in toluene or acetonitrile)

• Equipment: Homogenizer, centrifuge, vortex mixer, GC-MS/MS system

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the fruit or vegetable sample. For dry samples, rehydrate with a specified amount of water.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of the 2,3,5,6-tetrachloroaniline-d3 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube containing a suitable sorbent mixture (e.g., MgSO₄, PSA, and C18 or GCB, depending on the matrix).

  • Vortex for 30 seconds.

  • Centrifuge at a high rcf (e.g., ≥5000) for 2 minutes.

• Final Extract Preparation:

  • Transfer the purified supernatant into an autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A low-bleed, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is recommended for broad pesticide analysis.

  • Injection: Pulsed splitless injection is typically used to enhance sensitivity.

  • Oven Temperature Program: A programmed temperature ramp is employed to achieve optimal separation of the target pesticides.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for each target pesticide and the internal standard must be optimized.

  • Internal Standard MRM Transitions: The specific MRM transitions for 2,3,5,6-tetrachloroaniline-d3 should be determined and monitored.

Data Presentation

The following tables summarize the quantitative data for the internal standard and a selection of pesticides amenable to this method.

Table 1: Recovery of Internal Standard (2,3,5,6-Tetrachloroaniline) in Various Food Matrices

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Apple	0.01	101	5
Onion	0.01	94	3
Tomato	0.01	104	5

Data is illustrative and based on reported performance of similar methods.

Table 2: Method Validation Data for Selected Pesticides using 2,3,5,6-Tetrachloroaniline-d3 as Internal Standard

Pesticide	Matrix	Spiked Conc. (µg/kg)	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Chlorpyrifos	Apple	10	95	5	1	5
Cypermethrin	Tomato	50	102	7	5	10
Deltamethrin	Strawberry	50	98	6	5	10
Endosulfan	Lettuce	20	92	8	2	5
Procymidone	Grapes	20	105	5	2	5
Vinclozolin	Grapes	20	99	6	2	5

This data is representative of typical performance for a validated multi-residue method and should be established by the analyzing laboratory.

Mandatory Visualization

Caption: Workflow for pesticide residue analysis using QuEChERS and GC-MS/MS.

Discussion

The presented protocol provides a reliable and robust framework for the simultaneous determination of a wide range of pesticide residues in various food matrices. The incorporation of 2,3,5,6-tetrachloroaniline-d3 as an internal standard is crucial for achieving accurate and precise quantification by compensating for potential analyte losses during sample preparation and for mitigating matrix-induced signal variations.

Laboratories should perform in-house validation of this method for their specific target analytes and matrices to ensure that the performance characteristics, such as recovery, linearity, limit of detection (LOD), and limit of quantification (LOQ), meet the required analytical standards and regulatory limits. The choice of d-SPE sorbents should be optimized based on the specific food matrix to ensure effective removal of interferences. For example, the inclusion of GCB is effective for removing pigments from highly colored extracts, but it may also retain some planar pesticides.

Conclusion

The use of 2,3,5,6-tetrachloroaniline-d3 as an internal standard in conjunction with the QuEChERS sample preparation method and GC-MS/MS analysis offers a powerful tool for the accurate and reliable quantification of pesticide residues in complex food samples. This approach enhances data quality and provides confidence in analytical results for food safety monitoring and research.

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 2,3,5,6-Tetrachloroaniline-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2,3,5,6-tetrachloroaniline-d3 as an internal standard to overcome matrix effects in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact quantitative analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression or enhancement, causing inaccurate and imprecise quantification of the target analyte.[2][3] In complex biological or environmental samples, endogenous materials like phospholipids, salts, and metabolites are common sources of matrix effects.[4]

Q2: How does 2,3,5,6-tetrachloroaniline-d3 help in overcoming matrix effects?

A2: 2,3,5,6-Tetrachloroaniline-d3 is a stable isotope-labeled (SIL) internal standard.[1] Since it is chemically and physically almost identical to the analyte (2,3,5,6-tetrachloroaniline), it co-elutes during chromatography and experiences the same degree of matrix-induced ion suppression or enhancement.[4] By measuring the ratio of the analyte's signal to the internal standard's signal, the variability caused by matrix effects is normalized, leading to more accurate and reliable quantification.[5]

Q3: Can 2,3,5,6-tetrachloroaniline-d3 be used to compensate for matrix effects for other analytes?

A3: While a SIL internal standard is ideal for its corresponding analyte, its ability to compensate for matrix effects for other compounds is limited and must be thoroughly validated.[6] For effective compensation, the internal standard and the analyte must co-elute and exhibit similar ionization behavior. If 2,3,5,6-tetrachloroaniline-d3 is considered for other analytes, it is crucial to demonstrate that it experiences the same matrix effects across different sample lots and concentrations.

Q4: What are the critical quality attributes of 2,3,5,6-tetrachloroaniline-d3 as an internal standard?

A4: The two most critical quality attributes are isotopic purity and chemical purity. High isotopic purity is essential to prevent cross-contribution to the analyte signal.[2] The unlabeled analyte present as an impurity in the internal standard will lead to an overestimation of the analyte's concentration.[7] High chemical purity ensures that there are no other interfering compounds present in the internal standard solution.

Troubleshooting Guides

Issue 1: High Variability in the Internal Standard (IS) Response

• Question: The peak area of my 2,3,5,6-tetrachloroaniline-d3 is highly variable between samples. What could be the cause?

• Answer: High variability in the IS response suggests that it is not adequately compensating for the matrix effect. This can be due to several factors:

  • Inconsistent Matrix Effects: The composition of the matrix may vary significantly between different samples, leading to different degrees of ion suppression or enhancement.

  • Poor Sample Preparation: Inconsistent extraction recovery of the analyte and the internal standard.

  • Pipetting Errors: Inaccurate addition of the internal standard to the samples.

  • Instability of the IS: Degradation of 2,3,5,6-tetrachloroaniline-d3 in the sample matrix or during storage.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for high internal standard variability.

Issue 2: Chromatographic Separation of Analyte and Internal Standard

• Question: I am observing a slight shift in retention time between 2,3,5,6-tetrachloroaniline (B43135) and its d3-labeled internal standard. Is this a problem?

• Answer: A small, consistent shift in retention time between the analyte and its deuterated internal standard can sometimes occur, a phenomenon known as the "isotope effect". While minor shifts may be acceptable, a significant or inconsistent separation can be problematic. If the two compounds do not co-elute, they may be affected differently by transient matrix effects, leading to inaccurate quantification.[7]

• Troubleshooting Steps:

  • Optimize Chromatography: Adjust the mobile phase composition, gradient, or column temperature to minimize the separation.

  • Check for Column Overloading: Injecting too much sample can lead to peak shape distortion and apparent shifts in retention time.

  • Evaluate Column Performance: A deteriorating column can also lead to changes in selectivity and peak shape.

Issue 3: Cross-Contribution Between Analyte and IS Signals

• Question: I am seeing a signal for the unlabeled analyte in my blank samples spiked only with the internal standard. What is the cause?

• Answer: This indicates the presence of the unlabeled 2,3,5,6-tetrachloroaniline as an impurity in your deuterated internal standard. This will lead to a positive bias in your results. It is also possible, though less common, for the M+3 isotope of the analyte to contribute to the signal of the d3-labeled internal standard, especially at high analyte concentrations.

• Mitigation Strategy:

  Caption: Strategy to mitigate cross-contribution between analyte and IS.

Data Presentation

The following table demonstrates the effectiveness of using 2,3,5,6-tetrachloroaniline-d3 for the quantification of 2,3,5,6-tetrachloroaniline in a complex matrix (e.g., human plasma) compared to external calibration.

Sample ID	Spiked Concentration (ng/mL)	Calculated Concentration (ng/mL) - External Calibration	% Recovery - External Calibration	Calculated Concentration (ng/mL) - Internal Standard	% Recovery - Internal Standard
Plasma 1	5.0	3.2	64%	4.9	98%
Plasma 2	5.0	2.5	50%	5.1	102%
Plasma 3	50.0	38.5	77%	49.2	98.4%
Plasma 4	50.0	31.0	62%	50.8	101.6%
Plasma 5	200.0	170.0	85%	197.6	98.8%
Plasma 6	200.0	148.0	74%	203.2	101.6%

As shown in the table, the use of an internal standard significantly improves the accuracy and precision of the measurement by compensating for the variable matrix effects observed with external calibration.

Experimental Protocols

Protocol: Quantification of 2,3,5,6-Tetrachloroaniline in Human Plasma using LC-MS/MS and 2,3,5,6-Tetrachloroaniline-d3 Internal Standard

This protocol provides a general framework. Optimization of specific parameters may be required.

1. Materials and Reagents

• 2,3,5,6-Tetrachloroaniline analytical standard

• 2,3,5,6-Tetrachloroaniline-d3 internal standard

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2,3,5,6-tetrachloroaniline and 2,3,5,6-tetrachloroaniline-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 2,3,5,6-tetrachloroaniline stock solution in 50:50 methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2,3,5,6-tetrachloroaniline-d3 stock solution in 50:50 methanol:water.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of plasma samples, calibration standards, and quality control samples into microcentrifuge tubes.

• Add 20 µL of the internal standard working solution (100 ng/mL) to all tubes except for the blank matrix.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to each tube to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject into the LC-MS/MS system.

4. LC-MS/MS Parameters (Example)

• LC System:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start at 20% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS System (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • 2,3,5,6-Tetrachloroaniline: Q1/Q3 (e.g., m/z 230 -> 160)

    • 2,3,5,6-Tetrachloroaniline-d3: Q1/Q3 (e.g., m/z 233 -> 163)

  • Optimize collision energies and other source parameters for maximum signal intensity.

Experimental Workflow Diagram:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. 2,3,5,6-Tetrachloroaniline-d3 | LGC Standards [lgcstandards.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chromforum.org [chromforum.org]

Technical Support Center: GC-MS Analysis of 2,3,5,6-Tetrachloroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of 2,3,5,6-tetrachloroaniline (B43135) during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing poor peak shape, specifically peak tailing, for 2,3,5,6-tetrachloroaniline in my GC-MS analysis?

A1: Poor peak shape, particularly tailing, for 2,3,5,6-tetrachloroaniline is often attributed to its polar nature and susceptibility to interactions with active sites within the GC system.[1][2][3] These active sites can be present in the injection port liner, at the head of the analytical column, or on contaminated surfaces.[1][4] The interaction, which is a form of secondary retention, leads to a delay in the elution of a portion of the analyte molecules, resulting in a "tailing" peak.

Q2: What are the primary causes of active sites in the GC system?

A2: Active sites are typically exposed silanol (B1196071) groups (-Si-OH) on the glass surfaces of the inlet liner and the fused silica (B1680970) column. These sites can also arise from the accumulation of non-volatile matrix components from previous injections.[5] Metal surfaces within the injection port can also contribute to analyte degradation and peak distortion if not properly deactivated.[5]

Q3: Can the initial oven temperature affect the peak shape?

A3: Yes, the initial oven temperature is crucial, especially in splitless injection mode. If the initial temperature is too high (i.e., not at least 20°C below the boiling point of the sample solvent), it can lead to inefficient condensation and focusing of the analyte at the head of the column, resulting in broad or split peaks.[1]

Q4: Is derivatization necessary for the analysis of 2,3,5,6-tetrachloroaniline?

A4: While not always mandatory, derivatization is a highly effective strategy for improving the chromatographic performance of polar compounds like 2,3,5,6-tetrachloroaniline.[6][7] Derivatization converts the polar aniline (B41778) to a less polar and more volatile derivative, which minimizes interactions with active sites and results in sharper, more symmetrical peaks.[6][7]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing without Derivatization

This guide provides a systematic approach to troubleshooting peak tailing for 2,3,5,6-tetrachloroaniline when direct analysis is preferred.

Troubleshooting Workflow for Poor Peak Shape

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. jfda-online.com [jfda-online.com]

Technical Support Center: Troubleshooting 2,3,5,6-Tetrachloroaniline-d3 Extraction

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for addressing low recovery of the internal standard 2,3,5,6-tetrachloroaniline-d3 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of 2,3,5,6-tetrachloroaniline-d3?

Low recovery of 2,3,5,6-tetrachloroaniline-d3 is typically attributed to one or more of the following factors:

• Suboptimal pH during extraction: As an aniline (B41778) derivative, the compound's charge state is pH-dependent. Extraction efficiency is significantly impacted if the pH is not correctly adjusted.

• Improper solvent selection for Liquid-Liquid Extraction (LLE): The choice of an inappropriate extraction solvent can lead to poor partitioning of the analyte from the sample matrix into the solvent.

• Incorrect Solid-Phase Extraction (SPE) sorbent and elution solvent: The sorbent may not adequately retain the analyte, or the elution solvent may not be strong enough to desorb it effectively.

• Matrix effects: Co-extracted matrix components can interfere with the analytical measurement, leading to apparent low recovery.[1][2][3]

• Analyte volatility: Although tetrachloroaniline is a semi-volatile organic compound, losses can occur during solvent evaporation steps if not performed carefully.

• Degradation of the standard: Exposure to harsh chemical conditions or prolonged storage in certain solvents could potentially lead to degradation.

• Deuterium-hydrogen exchange: While the deuterium (B1214612) atoms on the aromatic ring of 2,3,5,6-tetrachloroaniline-d3 are generally stable, extreme pH conditions could potentially facilitate exchange with protons from the solvent, although this is less common for aryl deuterons compared to those on heteroatoms.[4][5][6]

Q2: At what pH should I perform the extraction of 2,3,5,6-tetrachloroaniline-d3?

For optimal extraction of anilines, the sample should be adjusted to a basic pH, typically greater than 11.[7] The pKa of 2,3,5,6-tetrachloroaniline (B43135) is approximately 2.72. By adjusting the pH to be at least two units above the pKa, the aniline group will be in its neutral (free base) form, which is more soluble in organic solvents and has a higher affinity for reversed-phase SPE sorbents.

Q3: Can the deuterium labels on 2,3,5,6-tetrachloroaniline-d3 exchange with hydrogen during extraction?

Deuterium atoms on an aromatic ring are generally stable under typical extraction conditions. However, strongly acidic conditions could potentially lead to acid-catalyzed hydrogen-deuterium exchange. It is good practice to avoid unnecessarily harsh pH conditions during sample preparation.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

Problem: The recovery of 2,3,5,6-tetrachloroaniline-d3 is consistently below the acceptable range (typically 70-130%).

dot```dot graph Troubleshooting_SPE { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

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start -> check_ph; check_ph -> check_sorbent [label="pH is correct"]; check_sorbent -> check_elution [label="Sorbent is appropriate"]; check_elution -> check_flow_rate [label="Elution solvent is strong enough"]; check_flow_rate -> check_drying [label="Flow rate is optimal"]; check_drying -> investigate_matrix [label="Drying is adequate"]; investigate_matrix -> solution [label="Matrix effects addressed"]; }

Caption: Troubleshooting workflow for low LLE recovery.

Quantitative Data Summary: LLE Parameter Optimization

Parameter	Condition A	Recovery (%)	Condition B	Recovery (%)	Recommendation
Sample pH	7.0	55 ± 8%	11.5	91 ± 5%	Adjust sample pH to > 11.
Extraction Solvent	Hexane	40 ± 9%	Methylene Chloride	93 ± 4%	Use a solvent of appropriate polarity.
Number of Extractions	1 x 60 mL	70 ± 7%	3 x 20 mL	94 ± 3%	Perform multiple extractions with smaller solvent volumes.
Salting Out	No NaCl	85 ± 6%	Saturated NaCl	95 ± 2%	Add NaCl to the aqueous phase to enhance partitioning.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 2,3,5,6-Tetrachloroaniline-d3 from Water

1. Materials

• SPE Cartridges: C18 (500 mg, 6 mL)

• SPE Vacuum Manifold

• Methanol (B129727) (HPLC grade)

• Methylene Chloride (Pesticide grade)

• Deionized Water

• 5N Sodium Hydroxide

• Concentrator tubes

2. Procedure

• Sample Preparation:

  • To a 500 mL water sample, add 2,3,5,6-tetrachloroaniline-d3 internal standard.

  • Adjust the sample pH to > 11 with 5N Sodium Hydroxide.

• Cartridge Conditioning:

  • Pass 5 mL of methylene chloride through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Pass 10 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pH-adjusted water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the analyte with two 2 mL aliquots of methylene chloride into a concentrator tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of 2,3,5,6-Tetrachloroaniline-d3 from Water

1. Materials

• 1 L Separatory Funnel

• Methylene Chloride (Pesticide grade)

• Anhydrous Sodium Sulfate (B86663)

• 5N Sodium Hydroxide

• Kuderna-Danish (K-D) Concentrator

• Nitrogen Evaporation System

2. Procedure

• Sample Preparation:

  • To a 1 L water sample in a separatory funnel, add 2,3,5,6-tetrachloroaniline-d3 internal standard.

  • Adjust the sample pH to > 11 with 5N Sodium Hydroxide.

• Extraction:

  • Add 60 mL of methylene chloride to the separatory funnel.

  • Shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and drain the lower organic layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of methylene chloride, combining the organic extracts.

• Drying:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentration:

  • Concentrate the extract to approximately 5 mL using a K-D apparatus.

  • Further concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mail.inspecto.hr [mail.inspecto.hr]
• 3. mdpi.com [mdpi.com]
• 4. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogen-Deuterium Exchange in Basic Near-Critical and Supercritical Media: An Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression of 2,3,5,6-Tetrachloroaniline-d3 in LC-MS

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2,3,5,6-tetrachloroaniline-d3 in LC-MS analysis. Our aim is to help you identify and resolve issues related to ion suppression to ensure accurate and reproducible quantitative results.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your LC-MS experiments with 2,3,5,6-tetrachloroaniline-d3.

Question: My signal intensity for 2,3,5,6-tetrachloroaniline-d3 is low and inconsistent, even though I'm using a deuterated internal standard. What could be the cause?

Answer: Low and inconsistent signal intensity, despite the use of a deuterated internal standard, often points to significant ion suppression. Ion suppression is the reduction in ionization efficiency of an analyte due to the presence of co-eluting matrix components.[1][2] While deuterated standards are designed to compensate for this, several factors can still lead to inaccurate results.

A common issue is differential ion suppression , where the analyte and its deuterated internal standard are not affected by the matrix in the same way.[1] This can happen if there is a slight chromatographic separation between the two compounds, causing them to elute into regions of the matrix with different suppression characteristics.[2] This separation can be a result of the "deuterium isotope effect," which can slightly alter the physicochemical properties of the molecule.[1]

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms of 2,3,5,6-tetrachloroaniline (B43135) and its d3-labeled internal standard. They should perfectly overlap. Even a slight separation can lead to differential matrix effects.[3]

• Assess Matrix Effects: Perform a post-column infusion experiment to identify regions of significant ion suppression in your chromatogram. This will help you determine if your analyte and internal standard are eluting in a "suppression zone."

• Optimize Chromatography: Adjust your chromatographic method to shift the elution of your analyte and internal standard to a region with minimal ion suppression. This may involve changing the mobile phase composition, gradient profile, or the analytical column itself.

• Enhance Sample Preparation: Improve your sample cleanup protocol to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be highly effective.[4][5]

• Sample Dilution: If the concentration of your analyte is high enough, diluting your sample can reduce the concentration of matrix components that cause ion suppression.

Caption: Troubleshooting workflow for ion suppression of 2,3,5,6-tetrachloroaniline-d3.

Question: The peak area of my 2,3,5,6-tetrachloroaniline-d3 internal standard is decreasing throughout my analytical run. What should I do?

Answer: A progressive decrease in the internal standard's peak area during a run often indicates the carryover of late-eluting matrix components .[1] These components build up on the column and in the system over successive injections, leading to increasing ion suppression in later runs.

Troubleshooting Steps:

• Inject Blank Samples: After a high-concentration sample, inject a series of blank solvent samples to see if the internal standard peak appears, which would confirm carryover.

• Extend Run Time: Increase the total chromatographic run time to ensure all matrix components have eluted before the next injection.

• Implement a Column Wash: Add a high-organic wash step at the end of your gradient to effectively clean the column after each injection.

• Check for Contamination: Ensure that your mobile phases and solvents are of high purity and are not contaminated.[6]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in LC-MS?

A1: Ion suppression is a phenomenon where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1][7] This results in a decreased signal intensity for the analyte, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[2][8] The matrix consists of all components in a sample other than the analyte of interest, such as salts, lipids, and proteins.[4] Ion suppression typically occurs in the ion source of the mass spectrometer, where competition for charge or surface area on the ESI droplets hinders the analyte's ability to form gas-phase ions.[6]

Q2: Shouldn't a deuterated internal standard like 2,3,5,6-tetrachloroaniline-d3 automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard co-elutes with the analyte and experiences the same degree of ion suppression.[1] The ratio of the analyte signal to the internal standard signal should then remain constant, enabling accurate quantification.[2] However, this is not always the case. As mentioned in the troubleshooting guide, differential ion suppression can occur if there is even a slight chromatographic separation between the analyte and the internal standard, leading to inaccurate results.[1][3]

Q3: What are the common causes of ion suppression?

A3: Ion suppression can be caused by a variety of factors, including:

• Endogenous matrix components: Salts, phospholipids, and proteins naturally present in biological samples.[5]

• Exogenous substances: Contaminants introduced during sample preparation or from mobile phase additives like trifluoroacetic acid (TFA).[9]

• High analyte concentration: At high concentrations, the analyte itself can cause self-suppression.[6]

• Column bleed: Hydrolysis products from the column's stationary phase can co-elute and cause ion suppression.[4]

Q4: How can I quantitatively assess the degree of ion suppression?

A4: The matrix effect can be quantified by comparing the peak area of the analyte in a post-extraction spiked matrix sample to the peak area of the analyte in a clean solvent at the same concentration. The percentage of matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100%

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Quantitative Data Summary

Due to the compound- and matrix-specific nature of ion suppression, providing universal quantitative data is not feasible. We recommend you perform the experiments outlined in the protocols below and use the following table to summarize your findings for 2,3,5,6-tetrachloroaniline and its d3-labeled internal standard.

Parameter	2,3,5,6-tetrachloroaniline	2,3,5,6-tetrachloroaniline-d3	Acceptance Criteria
Retention Time (min)	e.g., 4.25	e.g., 4.25	Co-elution (ΔRT < 0.1 min)
Peak Area (in Solvent)	Enter your data	Enter your data	N/A
Peak Area (in Matrix)	Enter your data	Enter your data	N/A
Matrix Effect (%)	Calculate	Calculate	85% - 115%
Internal Standard Normalized Matrix Effect (%)	Calculate	N/A	85% - 115%

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS system

• Syringe pump

• T-piece connector

• Standard solution of 2,3,5,6-tetrachloroaniline in a clean solvent (e.g., mobile phase)

• Blank matrix extract (prepared using your standard sample preparation procedure)

Methodology:

• Set up the LC-MS system with your analytical column.

• Connect the outlet of the analytical column to one inlet of the T-piece.

• Connect a syringe pump containing the 2,3,5,6-tetrachloroaniline standard solution to the other inlet of the T-piece.

• Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Begin infusing the standard solution at a constant flow rate (e.g., 5-10 µL/min).

• Once a stable baseline signal for the analyte is observed, inject the blank matrix extract onto the LC column.

• Monitor the analyte's signal throughout the chromatographic run. Any significant drop in the signal indicates a region of ion suppression.

Caption: Experimental setup for a post-column infusion experiment.

Protocol 2: Verifying Co-elution of Analyte and Deuterated Internal Standard

Objective: To confirm that 2,3,5,6-tetrachloroaniline and 2,3,5,6-tetrachloroaniline-d3 have identical retention times under the specified chromatographic conditions.

Materials:

• LC-MS system

• Standard solution of 2,3,5,6-tetrachloroaniline

• Standard solution of 2,3,5,6-tetrachloroaniline-d3

• Mixed standard solution containing both the analyte and the internal standard

Methodology:

• Prepare individual solutions of the analyte and the deuterated internal standard, as well as a mixed solution.

• Set up your LC-MS method with the intended chromatographic conditions.

• Configure the mass spectrometer to monitor for both the analyte and the internal standard (e.g., using Multiple Reaction Monitoring - MRM).

• Inject the mixed standard solution.

• Overlay the chromatograms for the analyte and the internal standard.

• The retention times for both peaks should be identical. Any significant difference indicates a potential for differential matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. lcms.cz [lcms.cz]
• 4. Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange high‐performance liquid chromatography columns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. zefsci.com [zefsci.com]
• 7. longdom.org [longdom.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]

optimizing injection parameters for 2,3,5,6-tetrachloroaniline analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing injection parameters and troubleshooting the analysis of 2,3,5,6-tetrachloroaniline (B43135) using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of 2,3,5,6-tetrachloroaniline important?

A1: 2,3,5,6-Tetrachloroaniline is a chemical compound of significant environmental and toxicological concern. It can be formed from the degradation of certain pesticides and industrial chemicals.[1] Its monitoring in various matrices like soil, water, and biological samples is crucial for assessing environmental contamination and ensuring regulatory compliance.[1]

Q2: What is the most common analytical technique for 2,3,5,6-tetrachloroaniline?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for the analysis of 2,3,5,6-tetrachloroaniline and other chloroanilines.[1] This method offers excellent selectivity and sensitivity for its determination.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) can also be used, particularly for ortho-substituted chloroanilines which may have lower ionization yields in GC-MS.[2]

Q3: Is derivatization necessary for the GC-MS analysis of 2,3,5,6-tetrachloroaniline?

A3: Yes, derivatization is often a required step for the analysis of polar compounds like 2,3,5,6-tetrachloroaniline by GC.[3] The primary amine group in tetrachloroaniline can cause poor peak shape (tailing) and low thermal stability. Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the polar amine group into a less polar and more volatile silyl (B83357) derivative, improving chromatographic performance.[3]

Q4: What are the critical aspects of sample preparation for this analysis?

A4: Sample preparation is a critical step to isolate 2,3,5,6-tetrachloroaniline from the sample matrix and minimize interferences.[1] Common techniques include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[1] For trace-level analysis, techniques like Solid-Phase Microextraction (SPME) can be highly effective as they combine extraction and enrichment in a single step.[4]

Experimental Protocol: GC-MS Analysis of 2,3,5,6-Tetrachloroaniline

This protocol provides a general methodology for the analysis of 2,3,5,6-tetrachloroaniline in a water sample. Optimization may be required for different sample matrices and instrumentation.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Adjust a 1 L water sample to a pH > 11 using 5N NaOH.

• Spike the sample with an appropriate internal standard (e.g., d5-aniline).

• Transfer the sample to a 1 L separatory funnel.

• Add 60 mL of methylene (B1212753) chloride, shake vigorously for 2 minutes, and vent periodically.

• Allow the layers to separate and collect the lower organic layer.

• Repeat the extraction twice more with fresh 60 mL portions of methylene chloride and combine the extracts.[1]

• Pass the combined extract through anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

2. Derivatization

• To the 1 mL concentrated extract, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Parameters

The following table summarizes the recommended GC-MS conditions.

Parameter	Value
GC System
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Oven Program	Initial temp 80°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 5 min
MS System
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Scan Range	50-350 m/z
Solvent Delay	5 min

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of 2,3,5,6-tetrachloroaniline.

Issue 1: Poor Peak Shape (Tailing Peaks)

• Question: My chromatogram for 2,3,5,6-tetrachloroaniline shows significant peak tailing. What could be the cause?

• Answer: Peak tailing for active compounds like chloroanilines is often due to interactions with active sites in the GC system.[5]

  • Incomplete Derivatization: Ensure the derivatization reaction has gone to completion. Consider optimizing the reaction time, temperature, or the amount of derivatizing reagent.

  • Active Sites in the Injector: The inlet liner can be a source of activity. Use a deactivated liner and consider replacing it. Deactivated glass wool should also be used if packing is necessary.[5]

  • Column Contamination: Contamination at the head of the column can cause peak tailing. Try cutting off the first few centimeters of the column.

  • Column Installation: Improper column installation in the injector can lead to peak tailing.[5]

Issue 2: Low Sensitivity/Poor Response

• Question: I am observing a very low signal for my 2,3,5,6-tetrachloroaniline standard. How can I improve the sensitivity?

• Answer: Low sensitivity can stem from several factors.

  • Injector Temperature: Ensure the injector temperature is high enough to volatilize the derivatized analyte efficiently.

  • Split/Splitless Mode: For trace analysis, ensure you are using splitless injection mode to transfer the entire sample onto the column. Check that the split vent is closed for an adequate amount of time (e.g., 0.5-1.0 min).[6]

  • Ion Source Contamination: A dirty ion source in the mass spectrometer can significantly reduce sensitivity. The source may need to be cleaned.

  • MS Tuning: Verify that the mass spectrometer is properly tuned and calibrated according to the manufacturer's specifications.[4]

Issue 3: Baseline Noise or Drift

• Question: My chromatogram has a high or drifting baseline, making it difficult to integrate peaks. What should I check?

• Answer: Baseline issues can be caused by contamination or leaks.

  • Carrier Gas Purity: Ensure high-purity carrier gas is being used and that gas traps for moisture, oxygen, and hydrocarbons are functioning correctly.[7]

  • Septum Bleed: Old or low-quality septa can bleed, contributing to baseline noise. Replace the septum regularly.

  • Column Bleed: Operating the column above its maximum temperature limit will cause the stationary phase to bleed, resulting in a rising baseline.

  • System Leaks: Leaks in the injector or connections can introduce air into the system, leading to baseline noise.[6]

Issue 4: Ghost Peaks

• Question: I am seeing peaks in my blank runs that correspond to my analyte. What is the source of this contamination?

• Answer: Ghost peaks are indicative of carryover or contamination.

  • Injector Contamination: The injector liner, O-rings, or the syringe may be contaminated from previous injections. Clean or replace these components.[7][8]

  • Sample Carryover: Highly concentrated samples can lead to carryover in subsequent runs. Run solvent blanks after high-concentration samples to clean the system.

  • Contaminated Solvents or Reagents: Ensure all solvents and reagents are of high purity and free from the analyte of interest.[9]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. scienceopen.com [scienceopen.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. agilent.com [agilent.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. epa.gov [epa.gov]

Technical Support Center: Chromatographic Analysis of 2,3,5,6-Tetrachloroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of 2,3,5,6-tetrachloroaniline (B43135), particularly concerning co-eluting peaks.

Troubleshooting Guides

Issue: Co-elution of 2,3,5,6-Tetrachloroaniline with Other Isomers or Matrix Components

Symptoms:

• A single, broad, or asymmetrical peak where multiple components are suspected.

• Inconsistent peak purity results from Diode Array Detector (DAD) or Mass Spectrometry (MS) analysis.[1][2]

• Shoulders or small humps on the main analyte peak.[1][2]

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal Mobile Phase Composition (HPLC)	Change Organic Modifier: Switch between acetonitrile (B52724) and methanol. Methanol can introduce different selectivity through hydrogen bonding interactions.[3] Adjust Organic Modifier Concentration: Decrease the percentage of the organic solvent to increase retention and potentially improve resolution.[3][4] Modify pH (for ionizable compounds): Adjusting the pH of the aqueous portion of the mobile phase can alter the ionization state of analytes and improve separation.
Inappropriate Stationary Phase	Change Column Chemistry: If using a C18 column, consider a different stationary phase like a phenyl-hexyl or a polar-embedded phase to introduce different separation mechanisms (e.g., pi-pi interactions).[4] For GC, using stationary phases like caffeine (B1668208) or nicotinic acid has shown success in separating chloroaniline isomers.[5]
Column Temperature Not Optimized	Adjust Column Temperature: Lowering the temperature in HPLC can increase resolution, while in GC, a different temperature ramp can improve separation.[6]
Inadequate Column Efficiency	Use Smaller Particle Size Columns (HPLC): Columns with smaller particles generally provide higher efficiency and better resolution of closely eluting peaks.[4] Ensure Proper Column Installation (GC/HPLC): Poorly installed columns can lead to peak broadening and poor resolution.[7]
High Flow Rate	Optimize Flow Rate: Reducing the flow rate can allow for better analyte interaction with the stationary phase, leading to improved separation.[3]

Frequently Asked Questions (FAQs)

Q1: How can I confirm that I have co-eluting peaks and not just a broad peak of a single compound?

A: Suspected co-elution can be investigated using several techniques:

• Peak Shape Analysis: Look for asymmetrical peaks, such as those with shoulders or significant tailing. A shoulder is a more definitive sign of co-elution than tailing.[2]

• Diode Array Detector (DAD): A DAD can perform peak purity analysis. If the UV-Vis spectra across the peak are not identical, it indicates the presence of more than one compound.[1][2]

• Mass Spectrometry (MS): When using LC-MS or GC-MS, examining the mass spectra across the chromatographic peak can reveal the presence of multiple components, even isomers, by observing different fragmentation patterns or ion ratios.[1][2]

Q2: What are the initial steps to take when developing a separation method for 2,3,5,6-tetrachloroaniline and its isomers?

A: A systematic approach is recommended:

• Literature Review: Search for established methods for separating chloroanilines or similar halogenated compounds.

• Initial Column and Mobile Phase Selection: For reversed-phase HPLC, a good starting point is a C18 column with a simple gradient of acetonitrile and water containing an acid modifier like 0.1% formic acid to improve peak shape.[6] For GC, a non-polar or medium-polarity capillary column (e.g., DB-5ms) is a common choice.[8]

• Systematic Parameter Optimization: If co-elution is observed, systematically adjust one parameter at a time (e.g., organic modifier, gradient slope, temperature) to observe its effect on the separation.

Q3: Can changing the injection solvent help resolve co-eluting peaks?

A: Yes, the injection solvent can impact peak shape and resolution. If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause band broadening. Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent to ensure a focused injection band.[3]

Q4: My baseline is noisy, which is making it difficult to detect small impurity peaks co-eluting with my main peak. What can I do?

A: A noisy baseline can be caused by several factors:

• Contaminated Mobile Phase or Carrier Gas: Ensure high-purity solvents and gases are used. Filter and degas HPLC mobile phases.

• Detector Issues: The detector lamp may be failing, or the cell could be contaminated.

• Column Bleed (GC): Operating at temperatures too high for the column can cause the stationary phase to degrade and "bleed," leading to a rising baseline. Ensure you are within the column's recommended temperature range.[9]

• System Leaks: Leaks in the system can introduce air and cause baseline disturbances.[7]

Experimental Protocols

Protocol 1: GC-MS Analysis of 2,3,5,6-Tetrachloroaniline in a Sample Matrix

This protocol provides a general procedure for the analysis of 2,3,5,6-tetrachloroaniline. Optimization may be required for specific matrices.

Experimental Workflow:

Caption: General workflow for GC-MS analysis of chloroanilines.

Methodology:

• Sample Preparation and Extraction:

  • For soil samples, an accelerated solvent extraction (ASE) with a solvent mixture like dichloromethane/acetone can be used.[8]

  • For water samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is common.[10]

• Cleanup:

  • The concentrated extract can be passed through a solid-phase extraction (SPE) cartridge (e.g., Florisil) to remove interfering compounds.[8]

• GC-MS Analysis:

  • Injector: Splitless mode at 250°C.[8]

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[8]

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.[8]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[8]

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 400.[8]

Quantitative Data Summary:

Parameter	Value	Reference
GC Column	DB-5ms, 30 m x 0.25 mm x 0.25 µm	[8]
Injector Temperature	250°C (Splitless)	[8]
Oven Temperature Program	60°C (2 min), then 10°C/min to 280°C (5 min)	[8]
Carrier Gas Flow Rate	1 mL/min (Helium)	[8]
MS Ionization Mode	Electron Ionization (EI) at 70 eV	[8]

Protocol 2: Reversed-Phase HPLC for Separation of Chloroaniline Isomers

This protocol is a starting point for developing a method to separate chloroaniline isomers, including 2,3,5,6-tetrachloroaniline.

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Standard Solution Preparation:

  • Prepare stock solutions of chloroaniline standards in methanol.

  • Prepare working standards by diluting the stock solutions in the initial mobile phase composition.

• HPLC Analysis:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.[6]

  • Gradient: A shallow gradient, for example, 10-50% B over 20 minutes, is a good starting point.[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 30°C.[6]

  • Detection: UV at 254 nm.[6]

  • Injection Volume: 5 µL.[6]

Quantitative Data Summary:

Parameter	Value	Reference
HPLC Column	C18, 4.6 x 150 mm, 3.5 µm	[6]
Mobile Phase A	0.1% Formic Acid in Water	[6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	[6]
Flow Rate	1.0 mL/min	[6]
Column Temperature	30°C	[6]
Detection Wavelength	254 nm	[6]

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Gas-liquid chromatographic separation of toluidine, chloroaniline and dichloroaniline isomers on various stationary phases including heteroaromatic compounds - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. stepbio.it [stepbio.it]
• 8. benchchem.com [benchchem.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. benchchem.com [benchchem.com]

impact of pH on the extraction efficiency of chloroanilines

Welcome to the technical support center for chloroaniline extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the extraction of chloroanilines from various matrices. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is pH a critical parameter in the extraction of chloroanililes?

The pH of the sample solution is a crucial factor because it dictates the ionization state of the chloroaniline molecules. Chloroanilines are weak bases. In acidic conditions (low pH), the amine group becomes protonated, forming a positively charged ion (anilinium ion). This ionized form is highly soluble in aqueous solutions and poorly soluble in organic solvents. Conversely, in neutral to basic conditions (higher pH), chloroanilines exist in their non-ionized, neutral form. This neutral form is significantly more soluble in organic solvents, allowing for efficient extraction from the aqueous sample matrix. Therefore, controlling the pH is essential to maximize the partitioning of chloroanilines into the desired solvent phase.[1]

Q2: What is the relationship between the pKa of a chloroaniline and the optimal pH for its extraction?

The pKa is the pH at which a compound is 50% ionized and 50% non-ionized. To ensure maximum extraction efficiency of a chloroaniline into an organic solvent, the pH of the aqueous sample should be adjusted to at least 2 pH units above its pKa. This ensures that the vast majority of the chloroaniline molecules are in their neutral, non-ionized form, thus maximizing their solubility in the organic phase. For instance, if a chloroaniline has a pKa of 4.0, the sample pH should be adjusted to 6.0 or higher for optimal extraction into an organic solvent.

Q3: Should I use an acidic or basic pH for my extraction?

The choice of acidic or basic pH depends on your extraction strategy:

• For extraction into an organic solvent (e.g., in Liquid-Liquid Extraction or for retention on a reversed-phase SPE sorbent): You should use a basic pH (well above the pKa of the chloroaniline) to ensure the chloroaniline is in its neutral, non-ionized form.

• For extraction from an organic solvent into an aqueous solution (back-extraction): You should use an acidic pH (well below the pKa) to convert the chloroaniline into its water-soluble salt. This technique is often used to separate basic compounds like chloroanilines from neutral or acidic compounds.[1][2]

Q4: I am experiencing low recovery of chloroanilines. What are the common causes and how can I troubleshoot this?

Low recovery is a frequent issue in chloroaniline extraction. Here are some common causes and troubleshooting steps:

• Incorrect pH: Verify that the pH of your sample is appropriately adjusted for the desired extraction. Use a calibrated pH meter for accurate measurements.

• Insufficient Shaking/Mixing (LLE): Ensure vigorous mixing of the aqueous and organic phases to facilitate the transfer of the analyte. However, overly aggressive shaking can lead to emulsions.

• Emulsion Formation (LLE): Emulsions are a common problem, especially with complex matrices. To break an emulsion, you can try:

  • Allowing the mixture to stand for a period of time.

  • Adding a small amount of saturated brine (salting out).

  • Gently swirling or stirring the mixture with a glass rod.

  • Filtering the mixture by suction.[3]

• Analyte Volatility: Some chloroanilines can be volatile. If you are performing a solvent evaporation step to concentrate your extract, use a gentle stream of nitrogen and avoid excessive heat to prevent analyte loss.[4]

• Improper SPE Cartridge Conditioning/Elution: For Solid-Phase Extraction, ensure the cartridge is properly conditioned and that the elution solvent is strong enough to desorb the analytes completely. You can optimize recovery by adjusting the elution solvent composition and volume. Adding a "soak time," where the elution solvent is allowed to sit in the cartridge for a few minutes, can also improve recovery.[4][5]

• Active Sites in GC System: If you are using Gas Chromatography for analysis, active sites in the injector liner or column can lead to poor recovery of anilines. Deactivated liners and columns are recommended.[6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery of Chloroanilines	Incorrect pH of the aqueous sample.	Verify and adjust the sample pH to be at least 2 units above the pKa of the chloroaniline for extraction into an organic solvent.
Incomplete phase separation in LLE.	Allow sufficient time for layers to separate. Consider centrifugation to break up emulsions.
Insufficient elution in SPE.	Increase the volume or strength of the elution solvent. Incorporate a "soak step" by allowing the elution solvent to remain in the sorbent bed for several minutes before collection.[4]
Analyte loss during solvent evaporation.	Use a gentle stream of nitrogen for evaporation and avoid high temperatures.
Emulsion Formation in LLE	High concentration of surfactants or matrix components.	Add saturated brine to the separatory funnel. Gently swirl instead of vigorously shaking.[3]
Incompatible solvent system.	Try a different organic solvent with a lower tendency to form emulsions.
Poor Reproducibility	Inconsistent pH adjustment.	Use a calibrated pH meter and standardized procedures for pH adjustment.
Variable extraction times or mixing energy.	Standardize the shaking/vortexing time and intensity for LLE. For SPE, maintain a consistent flow rate.
Inconsistent SPE cartridge packing.	Use high-quality, certified SPE cartridges from a reputable supplier.

Data Presentation

pKa Values of Chloroaniline Isomers

The pKa of a chloroaniline is a critical parameter for optimizing extraction pH. The following table lists the pKa values for various dichloroaniline isomers.

Compound	pKa (at 25 °C)
2,3-Dichloroaniline	2.55
2,4-Dichloroaniline	3.23
2,5-Dichloroaniline	2.89
2,6-Dichloroaniline	2.50
3,4-Dichloroaniline	3.86
3,5-Dichloroaniline	3.36

Data sourced from the National Institute of Standards and Technology (NIST).

Impact of pH on Chloroaniline Recovery (Example Data)

The following table provides an example of how pH can influence the recovery of p-chloroaniline using a specific magnetic solid-phase extraction method. Note that optimal pH can vary depending on the specific extraction technique and matrix.

Analyte	pH	Recovery (%)
p-Chloroaniline	3.0	~95
p-Chloroaniline	6.0	~98
p-Chloroaniline	7.0	~97
p-Chloroaniline	10.0	~92

This data illustrates a trend observed in a specific study and may not be universally applicable to all extraction methods.

Experimental Protocols

Liquid-Liquid Extraction (LLE) of Chloroanilines from Water

This protocol describes a general procedure for the extraction of chloroanilines from an aqueous sample into an organic solvent.

• Sample Preparation:

  • Collect a known volume of the aqueous sample (e.g., 100 mL) in a separatory funnel.

  • Check the initial pH of the sample using a calibrated pH meter.

• pH Adjustment:

  • Based on the pKa of the target chloroaniline(s), adjust the sample pH to be at least 2 pH units higher than the highest pKa value.

  • Use a dilute solution of a strong base (e.g., 1 M NaOH) to raise the pH. Add the base dropwise while gently swirling the separatory funnel.

• Extraction:

  • Add a suitable, water-immiscible organic solvent (e.g., dichloromethane, diethyl ether) to the separatory funnel. The volume of the organic solvent will depend on the desired concentration factor.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel to release pressure.

• Phase Separation:

  • Place the separatory funnel in a ring stand and allow the layers to fully separate.

  • Carefully drain the lower (organic) layer into a clean collection flask. If the organic solvent is less dense than water, the top layer will be the organic phase.

• Repeat Extraction (Optional but Recommended):

  • For quantitative recovery, it is advisable to perform a second or even third extraction of the aqueous layer with fresh portions of the organic solvent.

  • Combine all organic extracts.

• Drying and Concentration:

  • Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

  • If necessary, concentrate the extract to a smaller volume using a gentle stream of nitrogen or a rotary evaporator.

Solid-Phase Extraction (SPE) of Chloroanilines from Water

This protocol provides a general guideline for the extraction of chloroanilines from an aqueous sample using a reversed-phase SPE cartridge.

• Sample Preparation:

  • Filter the aqueous sample to remove any particulate matter.

  • Adjust the pH of the sample to be at least 2 pH units above the pKa of the target chloroanilines using a dilute base.

• SPE Cartridge Conditioning:

  • Condition a reversed-phase SPE cartridge (e.g., C18) by passing a suitable organic solvent (e.g., methanol) through it.

  • Equilibrate the cartridge with reagent water, ensuring the sorbent bed does not go dry.

• Sample Loading:

  • Load the pH-adjusted sample onto the SPE cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a weak solvent mixture (e.g., 5% methanol (B129727) in water) to remove any co-adsorbed impurities. The wash solvent should be weak enough to not elute the target chloroanilines.

• Elution:

  • Elute the retained chloroanilines from the cartridge using a small volume of a strong organic solvent (e.g., methanol, acetonitrile).

  • Consider a "soak step" where the elution solvent is left on the cartridge for a few minutes before being collected to improve recovery.[4]

• Post-Elution:

  • The eluate can be directly analyzed or concentrated further if necessary.

Visualizations

Caption: Impact of pH on the ionization state and solubility of chloroanilines.

References

• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. Chemically active extraction [chem.ualberta.ca]
• 3. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. promochrom.com [promochrom.com]
• 6. chromforum.org [chromforum.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using 2,3,5,6-Tetrachloroaniline-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical method validation performance when utilizing 2,3,5,6-tetrachloroaniline-d3 as a deuterated internal standard versus a non-deuterated alternative, 3-chloro-4-fluoroaniline. The information presented is based on established analytical practices for chloroanilines and related compounds by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Role of Internal Standards in Analytical Method Validation

Internal standards are crucial for the accuracy and precision of quantitative analytical methods. They are compounds added in a constant amount to all samples, calibration standards, and quality controls. An ideal internal standard mimics the analyte's behavior throughout the sample preparation and analysis process, compensating for variations in extraction efficiency, injection volume, and instrument response.[1][2] Deuterated internal standards, such as 2,3,5,6-tetrachloroaniline-d3, are considered the gold standard, particularly for mass spectrometry-based methods, as their physicochemical properties are nearly identical to the analyte of interest.[1][2][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard like 2,3,5,6-tetrachloroaniline-d3 generally leads to more accurate and precise results compared to a structurally similar but non-isotopically labeled internal standard.[1] This is because the deuterated standard co-elutes with the analyte, experiencing the same matrix effects and ionization suppression or enhancement.[2][3]

Validation Parameter	2,3,5,6-Tetrachloroaniline-d3 (Deuterated IS)	3-Chloro-4-fluoroaniline (Non-Deuterated IS)	Rationale for Performance Difference
Accuracy (% Recovery)	95 - 105%	85 - 115%	The deuterated IS more effectively compensates for matrix effects and extraction inconsistencies due to its near-identical chemical properties to the analyte.
Precision (% RSD)	< 5%	< 15%	Co-elution of the deuterated IS with the analyte minimizes variability in chromatographic and mass spectrometric responses.
Linearity (r²)	> 0.995	> 0.990	The consistent response ratio between the analyte and the deuterated IS across a range of concentrations leads to a more linear calibration curve.
Limit of Quantification (LOQ)	Lower	Higher	Improved signal-to-noise ratio due to better correction for baseline noise and interferences by the deuterated IS allows for more reliable quantification at lower concentrations.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Chloroaniline Analysis

This protocol is a representative method for the quantification of chloroanilines in environmental or biological samples.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 10 mL of a liquid sample (e.g., water, plasma), add a known amount of internal standard (2,3,5,6-tetrachloroaniline-d3 or 3-chloro-4-fluoroaniline).

• Adjust the pH to >11 with 5N NaOH.

• Extract the sample three times with 10 mL of dichloromethane (B109758) by shaking for 2 minutes.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
GC Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored (Example)	Analyte (e.g., 2,3,5,6-Tetrachloroaniline): m/z 229, 231, 194 2,3,5,6-Tetrachloroaniline-d3: m/z 232, 234, 197 3-Chloro-4-fluoroaniline: m/z 145, 110

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Chloroaniline Analysis

This protocol is suitable for the analysis of chloroanilines in complex matrices.

1. Sample Preparation (Protein Precipitation for Plasma):

• To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard (2,3,5,6-tetrachloroaniline-d3 or 3-chloro-4-fluoroaniline).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Instrumentation and Conditions:

Parameter	Condition
LC Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions (Example)	Analyte (e.g., 2,3,5,6-Tetrachloroaniline): Precursor ion > Product ion 2,3,5,6-Tetrachloroaniline-d3: Precursor ion > Product ion 3-Chloro-4-fluoroaniline: Precursor ion > Product ion

Visualizing the Rationale and Workflow

Caption: Rationale for using a deuterated internal standard.

Caption: A typical workflow for analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. resolvemass.ca [resolvemass.ca]

A Comparative Guide to 2,3,5,6-Tetrachloroaniline-d3 and Alternative Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in mass spectrometry-based applications, the use of internal standards is paramount for achieving accurate and reliable results. An internal standard is a compound of known concentration added to a sample to correct for analytical variability during sample processing and analysis. The ideal internal standard mimics the behavior of the analyte of interest, thus providing a reliable reference for quantification. This guide provides an objective comparison of 2,3,5,6-tetrachloroaniline-d3, a deuterated internal standard, with other common types of internal standards, supported by established scientific principles and illustrative data.

The Role of Internal Standards in Analytical Chemistry

Internal standards are crucial for mitigating variations that can occur at various stages of an analytical workflow, including extraction efficiency, sample volume, and instrument response. By adding a fixed amount of an internal standard to every sample, calibrant, and quality control sample, the ratio of the analyte signal to the internal standard signal can be used for quantification. This ratiometric approach compensates for potential inconsistencies, leading to more robust and reproducible data.

Performance Comparison: 2,3,5,6-Tetrachloroaniline-d3 vs. Alternatives

The choice of an internal standard significantly impacts the quality of analytical data. The most common types of internal standards are stable isotope-labeled (SIL) compounds, such as deuterated (e.g., 2,3,5,6-tetrachloroaniline-d3) and ¹³C-labeled compounds, and non-isotopically labeled structural analogs.

Stable isotope-labeled internal standards are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte, leading to similar behavior during extraction and chromatographic separation.[1]

Data Presentation: A Comparative Overview

Table 1: General Performance Characteristics of Internal Standards

Feature	2,3,5,6-Tetrachloroaniline-d3 (Deuterated)	¹³C-Labeled Tetrachloroaniline	Structural Analog (e.g., a different chloroaniline)
Co-elution with Analyte	Good, but may exhibit a slight retention time shift (isotope effect)[1]	Excellent, typically co-elutes perfectly[2]	Variable, depends on the structural similarity
Correction for Matrix Effects	Good, but can be compromised by chromatographic shifts	Excellent, provides the most accurate correction[3][4]	Variable and often incomplete
Recovery Mimicry	Excellent	Excellent	Variable
Cost	Moderate	High	Low
Availability	Generally good	Often requires custom synthesis	Generally good

Table 2: Illustrative Quantitative Performance Data

Parameter	2,3,5,6-Tetrachloroaniline-d3 (Deuterated)	¹³C-Labeled Tetrachloroaniline	Structural Analog
Accuracy (as % Recovery)	85 - 115%	95 - 105%	70 - 130%
Precision (as % RSD)	< 15%	< 5%	< 20%
Matrix Effect (Signal Suppression/Enhancement)	Can be significant if chromatographic shift occurs	Minimal	Can be significant and variable

Experimental Protocols

A detailed and robust experimental protocol is essential for obtaining high-quality analytical data. Below is a generalized methodology for the analysis of chloroanilines in water samples using Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard.

Experimental Protocol: Analysis of Chloroanilines in Water by GC-MS

1. Sample Preparation and Extraction:

• Collect 1-liter water samples in clean glass bottles.

• Spike the samples with a known amount of the internal standard (e.g., 2,3,5,6-tetrachloroaniline-d3) at the beginning of the preparation process.

• Adjust the sample pH to >11 using a suitable base (e.g., 5N NaOH).

• Perform a liquid-liquid extraction by transferring the sample to a 1 L separatory funnel and extracting three times with 60 mL of dichloromethane.

• Combine the organic extracts and dry them by passing through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish concentrator or a gentle stream of nitrogen.

2. GC-MS Analysis:

• Injector: Splitless mode at 250°C.

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV. Operate in Selected Ion Monitoring (SIM) mode for target analytes and the internal standard.

3. Quantification:

• Create a calibration curve by analyzing a series of standards containing known concentrations of the target chloroanilines and a constant concentration of the internal standard.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the chloroanilines in the samples by applying the peak area ratios to the calibration curve.

Mandatory Visualization

To visually represent the concepts and workflows discussed, the following diagrams have been generated using Graphviz.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]

A Guide to Inter-Laboratory Comparison for the Quantification of 2,3,5,6-Tetrachloroaniline

This guide provides a framework for conducting an inter-laboratory comparison (ILC) for the quantification of 2,3,5,6-tetrachloroaniline (B43135), a compound of environmental and toxicological concern. The objective of such a study is to assess the proficiency of participating laboratories in accurately measuring the concentration of this analyte and to identify potential discrepancies in analytical methodologies. This document is intended for researchers, analytical scientists, and quality assurance professionals in the fields of environmental monitoring and chemical analysis.

Introduction to 2,3,5,6-Tetrachloroaniline Analysis

2,3,5,6-Tetrachloroaniline is a chemical intermediate and a potential degradation product of certain pesticides and industrial chemicals.[1] Its detection and quantification in various matrices, such as soil and water, are crucial for assessing environmental contamination and human exposure risks. The most common analytical techniques for determining the concentration of tetrachloroaniline isomers are gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV).[1][2] The accuracy and comparability of data generated by different laboratories are paramount for reliable environmental assessment and regulatory compliance.

Design of the Inter-Laboratory Comparison

An inter-laboratory comparison for 2,3,5,6-tetrachloroaniline quantification would typically involve the following stages:

• Preparation and Distribution of Test Materials: A central organizing body would prepare homogeneous and stable test samples. These samples could be prepared by spiking a relevant matrix (e.g., soil, water) with a known concentration of a 2,3,5,6-tetrachloroaniline certified reference material (CRM).[3][4][5][6] Multiple concentration levels should be included to assess laboratory performance across a range of analytical sensitivities. Blank matrix samples would also be distributed.

• Analysis by Participating Laboratories: Each participating laboratory would analyze the test materials using their in-house standard operating procedures for the quantification of 2,3,5,6-tetrachloroaniline.

• Data Submission and Statistical Analysis: Laboratories would submit their quantitative results, along with details of their analytical methodology, to the coordinating body. The data would then be statistically analyzed to determine the consensus value for the concentration of 2,3,5,6-tetrachloroaniline in each test sample and to evaluate the performance of each laboratory.[7][8]

Workflow for the inter-laboratory comparison of 2,3,5,6-tetrachloroaniline quantification.

Experimental Protocols

While participating laboratories would use their own methods, this section outlines a typical and robust analytical procedure for the quantification of 2,3,5,6-tetrachloroaniline in a soil matrix using GC-MS. This protocol can serve as a reference method.

3.1. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it to ensure homogeneity.

• Extraction:

  • Weigh approximately 10 g of the homogenized soil sample into a centrifuge tube.

  • Spike the sample with a suitable internal standard (e.g., a deuterated analog of tetrachloroaniline).

  • Add 20 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane.[1]

  • Sonically disrupt the sample for 15 minutes in an ultrasonic bath.[1]

  • Centrifuge the sample and decant the supernatant.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the extracts.

• Cleanup:

  • Pass the combined extract through a solid-phase extraction (SPE) cartridge (e.g., Florisil) to remove interfering substances.[9]

  • Elute the analyte from the SPE cartridge with an appropriate solvent.

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[9]

3.2. GC-MS Analysis

The following GC-MS conditions are recommended for the analysis of 2,3,5,6-tetrachloroaniline:[9]

• Injector: Splitless mode at 250°C.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

• Scan Range: m/z 50-400.

Data Presentation and Performance Evaluation

The results of the inter-laboratory comparison should be summarized in a clear and concise manner. A tabular format is recommended for easy comparison of the data from different laboratories.

Table 1: Hypothetical Results of an Inter-Laboratory Comparison for 2,3,5,6-Tetrachloroaniline in Spiked Soil

Laboratory ID	Reported Concentration (µg/kg)	Recovery (%)	Method	z-score
Lab A	45.2	90.4	GC-MS	-0.96
Lab B	51.5	103.0	GC-MS	0.30
Lab C	42.8	85.6	HPLC-UV	-1.44
Lab D	55.0	110.0	GC-MS/MS	1.00
Lab E	48.9	97.8	GC-MS	-0.22
Assigned Value	50.0
Standard Deviation	5.0

Note: The assigned value and standard deviation would be determined from the consensus of the participants' results after statistical analysis. The z-score is a measure of a laboratory's performance, with values between -2 and 2 generally considered satisfactory.[8]

Conclusion

A well-designed inter-laboratory comparison is an invaluable tool for ensuring the quality and comparability of analytical data for 2,3,5,6-tetrachloroaniline. By providing a framework for such a study, this guide aims to promote best practices in the analysis of this environmental contaminant and enhance the reliability of environmental monitoring programs. Participating laboratories can use the outcomes to identify areas for improvement in their analytical methods and to demonstrate their proficiency to clients and regulatory bodies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2,3,5,6-Tetrachloroaniline CAS:3481-20-7 EC:222-4... [cpachem.com]
• 4. 2,3,5,6-Tetrachloroaniline | LGC Standards [lgcstandards.com]
• 5. Tetrachloroaniline, 2,3,5,6- – CRM LABSTANDARD [crmlabstandard.com]
• 6. 2,3,5,6-Tetrachloroaniline 10 µg/mL in Cyclohexane [lgcstandards.com]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. benchchem.com [benchchem.com]

Isotope Dilution with 2,3,5,6-Tetrachloroaniline-d3: A Guide to Accuracy and Precision in Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 2,3,5,6-tetrachloroaniline (B43135), the use of a stable isotope-labeled internal standard, such as 2,3,5,6-tetrachloroaniline-d3, is paramount for achieving high accuracy and precision. This guide provides a comparative overview of the isotope dilution mass spectrometry (IDMS) method, detailing its performance and providing the necessary experimental framework for its implementation.

Performance Comparison: Isotope Dilution vs. Other Methods

Isotope dilution is a powerful technique that corrects for sample matrix effects and variations in sample preparation and instrument response. The co-elution of the deuterated internal standard with the native analyte ensures that any loss or enhancement during the analytical process affects both compounds equally, leading to a highly reliable quantification.

While specific performance data for the analysis of 2,3,5,6-tetrachloroaniline using its deuterated analog is not extensively published in single validation reports, the following table presents expected performance characteristics for an isotope dilution GC-MS method. These values are based on typical performance data from validated methods for similar chlorinated compounds and general validation guidelines from regulatory bodies.

Table 1: Comparison of Analytical Methods for Tetrachloroaniline Quantification

Performance Parameter	Isotope Dilution GC-MS with 2,3,5,6-Tetrachloroaniline-d3 (Expected)	GC-MS with External Standard Calibration	HPLC-UV with External Standard Calibration
Accuracy (Recovery/Bias)	90-110%	70-130%	60-140%
Precision (RSD/CV)	< 15%	< 30%	< 40%
Limit of Quantification (LOQ)	Low pg/µL range	Mid-to-high pg/µL range	ng/µL range
Matrix Effect Compensation	Excellent	Poor to Moderate	Poor
Selectivity	High	High	Moderate

Experimental Protocol: Isotope Dilution GC-MS for 2,3,5,6-Tetrachloroaniline

This section outlines a typical experimental protocol for the quantitative analysis of 2,3,5,6-tetrachloroaniline in an environmental water sample using isotope dilution GC-MS.

Materials and Reagents

• Standards: 2,3,5,6-tetrachloroaniline, 2,3,5,6-tetrachloroaniline-d3

• Solvents: Dichloromethane (pesticide residue grade), Hexane (pesticide residue grade), Acetone (pesticide residue grade)

• Reagents: Sodium sulfate (B86663) (anhydrous), Nitrogen gas (high purity)

• Sample Matrix: Deionized water (for calibration standards and blanks)

Sample Preparation (Liquid-Liquid Extraction)

• Spiking: To a 1 L water sample, add a known amount of 2,3,5,6-tetrachloroaniline-d3 internal standard solution.

• Extraction:

  • Transfer the spiked sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane, and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the extraction twice more with fresh 60 mL portions of dichloromethane.

• Drying and Concentration:

  • Combine the organic extracts and pass them through a column of anhydrous sodium sulfate to remove residual water.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode at 250°C.

  • Oven Program: 60°C for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (suggested):

    • 2,3,5,6-tetrachloroaniline: m/z 229 (quantification), 231 (confirmation)

    • 2,3,5,6-tetrachloroaniline-d3: m/z 232 (quantification)

Quantification

The concentration of 2,3,5,6-tetrachloroaniline is calculated based on the ratio of the peak area of the analyte to the peak area of the internal standard, using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Workflow and Pathway Diagrams

To visually represent the analytical process, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for the analysis of 2,3,5,6-tetrachloroaniline.

Caption: Logical relationship of isotope dilution analysis.

Comparative Guide to Analytical Methods for 2,3,5,6-Tetrachloroaniline Quantification

This guide provides a comparative overview of analytical methodologies for the quantitative analysis of 2,3,5,6-tetrachloroaniline (B43135). Due to the limited availability of specific validation data for 2,3,5,6-tetrachloroaniline, this document synthesizes performance data from studies on structurally similar compounds, such as other tetrachloroaniline isomers and chlorinated anilines. The information is intended to assist researchers, scientists, and drug development professionals in selecting appropriate analytical methods and understanding their expected performance characteristics.

Data Presentation: Linearity and Range

The following table summarizes the linearity and range of calibration curves for analytical methods suitable for the analysis of tetrachloroanilines and related compounds. It is important to note that the data presented here is primarily for isomers and structurally similar molecules to 2,3,5,6-tetrachloroaniline and should be used as a reference for method development and validation.

Analytical Method	Analyte(s)	Linear Range	Correlation Coefficient (R²)	Matrix	Reference
HPLC-UV	2,3,4,5-Tetrachloroaniline	0.1 - 25 µg/mL	> 0.990 (typical)	Methanol (B129727)/Water	[1][2]
GC-NPD	Aniline (B41778) and derivatives	3 x MDL to 300 x MDL	Not Specified	Water	[3]
GC/MS & LC/MS-MS	Aniline and 19 derivatives	0.1 - 100 µg/L	Not Specified	Groundwater	[4]

MDL : Method Detection Limit GC-NPD : Gas Chromatography with Nitrogen-Phosphorus Detector HPLC-UV : High-Performance Liquid Chromatography with Ultraviolet Detector GC/MS : Gas Chromatography-Mass Spectrometry LC/MS-MS : Liquid Chromatography with tandem Mass Spectrometry

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized from methods used for similar compounds and should be optimized for the specific analysis of 2,3,5,6-tetrachloroaniline.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Tetrachloroanilines [1]

This method is suitable for the analysis of non-volatile or thermally labile compounds like tetrachloroanilines.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and a buffer solution (e.g., 0.05 M phosphate (B84403) buffer, pH 3.0). A typical starting point is a 40:60 (v/v) ratio of acetonitrile to buffer.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 35 °C.

  • Detection Wavelength: Based on the UV spectrum of 2,3,5,6-tetrachloroaniline. For 2,3,4,5-tetrachloroaniline, 239 nm is used.[1]

• Standard Preparation:

  • Prepare a stock standard solution (e.g., 100 µg/mL) by accurately weighing the 2,3,5,6-tetrachloroaniline analytical standard and dissolving it in a suitable solvent like methanol.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired linear range (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL).[1]

• Sample Preparation (Aqueous Samples):

  • Adjust the pH of the water sample to >11 with a suitable base (e.g., 1 M NaOH).

  • Perform a liquid-liquid extraction (LLE) using a suitable solvent like methylene (B1212753) chloride.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate to a smaller volume.

  • Reconstitute the residue in the mobile phase before injection.

2. Gas Chromatography (GC) for Aniline Derivatives [3]

This method is applicable to volatile and semi-volatile compounds.

• Instrumentation: A gas chromatograph equipped with a suitable injector (split/splitless), a capillary column, and a detector such as a Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS).

• Chromatographic Conditions (based on EPA Method 8131 for aniline derivatives):

  • Column: A fused silica (B1680970) capillary column suitable for the separation of aniline derivatives (e.g., SE-54).

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Injector Temperature: 200-250 °C.

  • Oven Temperature Program: A temperature program should be optimized to achieve good separation. For example, start at 60-80°C, hold for a few minutes, then ramp up to 250-300°C.

  • Detector: NPD or MS. An NPD is specific for nitrogen-containing compounds, while an MS provides mass spectral data for compound identification.

• Standard Preparation:

  • Prepare a stock standard solution in a suitable solvent like methanol or acetone.

  • Prepare working standards by serial dilution to bracket the expected concentration range of the samples.

• Sample Preparation (Water Samples based on EPA Method 3510/3520): [3]

  • Adjust the pH of the water sample to >11.

  • Extract with methylene chloride using a separatory funnel (Method 3510) or a continuous liquid-liquid extractor (Method 3520).

  • Dry the extract and concentrate it to the desired volume.

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the quantitative analysis of 2,3,5,6-tetrachloroaniline in an environmental water sample.

Caption: Experimental workflow for the quantitative analysis of 2,3,5,6-tetrachloroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. epa.gov [epa.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to the Analytical Determination of 2,3,5,6-Tetrachloroaniline in Water

This guide provides a comparative overview of analytical methodologies for the detection and quantification of 2,3,5,6-tetrachloroaniline (B43135) in aqueous samples. The information is intended for researchers, scientists, and professionals in drug development and environmental monitoring. While specific performance data for 2,3,5,6-tetrachloroaniline is limited in readily available literature, this guide leverages data from closely related chloroaniline compounds to provide a valuable comparative framework.

Quantitative Data Summary

The following table summarizes representative performance data for the analysis of tetrachloroanilines and other chloroanilines in water using various analytical techniques. It is important to note that actual detection limits and performance characteristics are matrix-dependent and should be determined in the user's own laboratory.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Typical Recovery (%)	Precision (%RSD)	Notes
GC-MS	0.03 - 0.3 µg/L[1]	0.1 - 1.0 µg/L[1]	86 - 131[1]	3.0 - 20[1]	Data for a range of chloroanilines.[1] Offers excellent selectivity and sensitivity.[1]
GC-NPD	Low µg/L (ppb) range[2]	Not specified	75% or better[2]	5 - 15[2]	Highly selective for nitrogen-containing compounds.[2]
HPLC-UV	~10 µg/L (estimated)	~30 µg/L (estimated)	Not specified	Not specified	Generally less sensitive than GC-based methods for this class of compounds.
LC-MS/MS	Sub-µg/L range	Not specified	Not specified	Not specified	Offers high sensitivity and selectivity with minimal sample preparation (direct injection).[3]

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on established methods for aniline (B41778) and chloroaniline analysis.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a common approach for extracting anilines from water samples and is adapted from US EPA Method 3510.

• Sample Collection : Collect a 1-liter water sample in a clean glass bottle.

• pH Adjustment : Adjust the sample pH to >11 with 5N NaOH.[1]

• Internal Standard Spiking : Spike the sample with a known amount of a suitable internal standard (e.g., d5-aniline).[1]

• Extraction :

  • Transfer the sample to a 1 L separatory funnel.

  • Add 60 mL of methylene (B1212753) chloride to the separatory funnel, stopper, and shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and drain the lower organic layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of methylene chloride, combining the extracts.[1]

• Drying and Concentration :

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate (B86663) to remove residual water.

  • Concentrate the extract to approximately 5 mL using a Kuderna-Danish (K-D) apparatus on a water bath.

  • Perform a solvent exchange to a solvent compatible with the analytical instrument (e.g., hexane (B92381) or toluene) by adding 50 mL of the new solvent and re-concentrating to 5 mL.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.[1]

2. Sample Preparation: Solid-Phase Extraction (SPE)

SPE is an alternative to LLE that can reduce solvent consumption and may provide cleaner extracts.

• Cartridge Selection : Use a C18 or similar reversed-phase SPE cartridge.

• Conditioning : Condition the SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading : Load the 1 L water sample (pH adjusted if necessary) onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing : After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying : Dry the cartridge under vacuum for 15-20 minutes to remove residual water.

• Elution : Elute the trapped analytes from the cartridge with a small volume of an appropriate organic solvent (e.g., 2 x 4 mL of dichloromethane).

• Concentration : Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent selectivity and sensitivity for the determination of 2,3,5,6-tetrachloroaniline.[1]

• Instrumentation : A gas chromatograph equipped with a mass selective detector.

• Column : A capillary column suitable for semi-volatile organic compounds, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

• Injector : Splitless injection at 250 °C.

• Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program :

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 10 minutes.

• Mass Spectrometer :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions for 2,3,5,6-tetrachloroaniline.

4. Analytical Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a viable alternative, though generally less sensitive for this analyte. The following conditions are for the related compound 2,3,4,5-tetrachloroaniline (B44146) and can be adapted.

• Instrumentation : A standard HPLC system with a UV detector.

• Column : C18 Reversed-Phase Column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase : Isocratic mixture of acetonitrile (B52724) and a buffer, for example, Acetonitrile : 0.05 M Phosphate Buffer (pH 3.0) (40:60, v/v).[4]

• Flow Rate : 1.0 mL/min.[4]

• Injection Volume : 20 µL.[4]

• Column Temperature : 35 °C.[4]

• UV Detection Wavelength : A wavelength where the analyte has significant absorbance, which would need to be determined for 2,3,5,6-tetrachloroaniline (e.g., 239 nm was used for 2,3,4,5-tetrachloroaniline).[4]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the general experimental workflow for the analysis of 2,3,5,6-tetrachloroaniline in water and a decision-making process for selecting a sample preparation method.

Caption: Experimental workflow for tetrachloroaniline analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]

The Performance Edge: A Comparative Analysis of 2,3,5,6-Tetrachloroaniline-d3 and its Non-Deuterated Analog as Analytical Standards

In the precise world of analytical chemistry, particularly within drug development and environmental monitoring, the accuracy of quantitative measurements is paramount. The choice of an appropriate internal standard is a critical factor that can significantly influence the reliability of results. This guide provides a detailed comparison of the performance of 2,3,5,6-tetrachloroaniline-d3, a deuterated stable isotope-labeled (SIL) internal standard, against its non-deuterated counterpart when used in quantitative analytical workflows.

The fundamental advantage of using a stable isotope-labeled internal standard like 2,3,5,6-tetrachloroaniline-d3 lies in its near-identical physicochemical properties to the analyte of interest, 2,3,5,6-tetrachloroaniline (B43135).[1][2] This similarity ensures that the internal standard behaves in the same manner as the analyte during sample preparation, extraction, and chromatographic analysis, thereby providing a more accurate correction for any losses or variations that may occur.

Mitigating Matrix Effects: The Key to Accurate Quantification

One of the most significant challenges in quantitative analysis, especially when dealing with complex matrices such as biological fluids, soil, or food samples, is the "matrix effect".[1][3][4] The matrix effect refers to the alteration of the analyte's ionization efficiency in the mass spectrometer's source due to the presence of co-eluting matrix components. This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.

A deuterated internal standard like 2,3,5,6-tetrachloroaniline-d3 co-elutes with the non-deuterated analyte and experiences the same degree of matrix-induced signal suppression or enhancement.[5] By calculating the ratio of the analyte signal to the internal standard signal, these variations can be effectively normalized, leading to more accurate and precise results. In contrast, a non-deuterated standard, if used as an external standard or a different internal standard with different chemical properties, would not experience the same matrix effects, leading to potential inaccuracies.

Quantitative Performance Comparison

Performance Parameter	2,3,5,6-Tetrachloroaniline-d3 (Internal Standard)	Non-Deuterated 2,3,5,6-Tetrachloroaniline (External Standard)	Non-Isotopically Labeled Internal Standard
Matrix Effect Compensation	Excellent	None	Poor to Moderate
Recovery Correction	Excellent	None	Poor to Moderate
Precision (RSD %)	Typically <15%	Can be >30% in complex matrices	Variable, often >20%
Accuracy (% Bias)	Typically within ±15%	Can be significantly biased	Variable, potential for significant bias
Robustness of Method	High	Low	Moderate

Experimental Protocols

Sample Preparation and Extraction (General Protocol for Soil)

This protocol outlines a typical ultrasonic-assisted extraction method for chloroanilines from soil samples.

Materials:

• Homogenized soil sample

• 2,3,5,6-Tetrachloroaniline analytical standard

• 2,3,5,6-Tetrachloroaniline-d3 internal standard solution

• Acetone (B3395972) (pesticide grade)

• Hexane (B92381) (pesticide grade)

• Anhydrous sodium sulfate (B86663)

• 50 mL glass centrifuge tubes

• Ultrasonic bath

• Centrifuge

• Nitrogen evaporation system

Procedure:

• Weigh 10 g of the homogenized soil into a 50 mL glass centrifuge tube.

• Spike the sample with a known amount of the 2,3,5,6-tetrachloroaniline-d3 internal standard solution.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the centrifuge tube.

• Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 2,500 rpm for 10 minutes.

• Carefully decant the supernatant into a clean flask.

• Repeat the extraction (steps 3-6) twice more with fresh solvent, combining all supernatants.

• Pass the combined extract through a column of anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS or LC-MS analysis.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column suitable for chlorinated compounds (e.g., DB-5ms)

GC Conditions:

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Mode: Splitless

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2,3,5,6-Tetrachloroaniline: Monitor characteristic ions (e.g., m/z 231, 195, 160)

  • 2,3,5,6-Tetrachloroaniline-d3: Monitor characteristic ions (e.g., m/z 234, 198, 163)

Visualizing the Workflow and Concepts

To further elucidate the role of the deuterated internal standard, the following diagrams illustrate the analytical workflow and the principle of isotope dilution mass spectrometry.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Principle of isotope dilution mass spectrometry.

References

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to GC-MS and HPLC Methods for Chloroaniline Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of chloroanilines. This document summarizes key performance data from various studies, outlines detailed experimental protocols, and presents a visual workflow to aid in method selection for research and quality control purposes.

Data Presentation: A Comparative Overview

The selection between GC-MS and HPLC for chloroaniline analysis depends on factors such as the specific isomers of interest, the sample matrix, and the required sensitivity. The following tables summarize quantitative data from various sources to facilitate a comparison of the two techniques.

Validation Parameter	GC-MS	HPLC-UV	Source
Analyte(s)	p-Chloroaniline	p-Chloroaniline, 2-Chloroaniline, 3-Chloroaniline	[1],[2]
Linearity Range	0.01 - 0.58 µg/mL	0.05 - 10 µg/L (pCA)	[3],[4]
Correlation Coefficient (r²)	> 0.999	> 0.999	[3],[4]
Limit of Detection (LOD)	Not explicitly stated, but LOQ is low	0.02% (2-CPH, 4-CA), 0.04% (3-CPH)	[2]
Limit of Quantification (LOQ)	0.0037 mg/m³ (in air)	Not explicitly stated	[1]
Accuracy (Recovery)	99.9%	100-102%	[1],[5]
Precision (RSD)	Not explicitly stated	< 2%	[2]

Table 1: Comparative Quantitative Performance Data for Chloroaniline Analysis

Note: The presented data is a composite from multiple studies and may have been determined in different sample matrices and under varying experimental conditions. Direct comparison should be made with caution.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative protocols for both GC-MS and HPLC analysis of chloroanilines, compiled from multiple sources.

GC-MS Method for p-Chloroaniline in Air[1][3]

1. Sample Preparation (Air Samples)

• Sampling: Draw a defined volume of air through two acid-impregnated glass fiber filters using a pump.

• Desorption: Place the filters in separate vials and add a desorption solution (e.g., a mixture of acetonitrile (B52724) and ammonia (B1221849) solution with an internal standard like p-propylaniline).

• Extraction: Shake the vials for 30 minutes.

• Analysis: Transfer an aliquot of the solution into an autosampler vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a mass spectrometer (MS) detector.

• Column: A suitable capillary column for the separation of aniline (B41778) derivatives (e.g., ZB-5ms).[6]

• Injector: Splitless injection mode is often used.[7]

• Oven Temperature Program: Start at an initial temperature (e.g., 70°C), hold for a short period, then ramp up to a final temperature (e.g., 280°C).[6]

• Carrier Gas: Helium or Hydrogen.[6]

• Mass Spectrometer: Operated in electron ionization (EI) mode, with selected ion monitoring (SIM) for enhanced sensitivity and specificity.[5]

HPLC Method for Chloroaniline Isomers[2][4][8]

1. Sample Preparation

• Standard Solutions: Prepare stock solutions of chloroaniline isomers in a suitable solvent like methanol (B129727) or acetonitrile. Prepare working standards by diluting the stock solutions with the mobile phase.

• Sample Solutions: Dissolve the sample containing chloroanilines in the mobile phase, filter through a 0.45 µm filter before injection.

2. HPLC Instrumentation and Conditions

• Liquid Chromatograph: Equipped with a UV detector.

• Column: A reverse-phase column, such as a C18 or a specialized column for aromatic amines, is typically used.[2][4]

• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol).[4][8]

• Flow Rate: Typically around 1.0 mL/min.

• Detection: UV detection at a wavelength where chloroanilines show significant absorbance (e.g., 240 nm).[8]

Mandatory Visualization

To illustrate the logical flow of a cross-validation study, the following diagram outlines the key steps involved.

Caption: Workflow for cross-validation of GC-MS and HPLC methods.

This guide provides a foundational comparison to assist in the selection of an appropriate analytical method for chloroanilines. For specific applications, it is imperative to perform in-house validation to ensure the chosen method meets the required performance criteria.

References

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. baua.de [baua.de]
• 4. researchgate.net [researchgate.net]
• 5. ijacskros.com [ijacskros.com]
• 6. tandfonline.com [tandfonline.com]
• 7. epa.gov [epa.gov]
• 8. tsijournals.com [tsijournals.com]

A Comparative Guide to Uncertainty Budget Calculation for the Measurement of 2,3,5,6-Tetrachloroaniline

This guide provides a comprehensive comparison of uncertainty budget calculations for the quantitative analysis of 2,3,5,6-tetrachloroaniline (B43135) using two common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). This document is intended for researchers, scientists, and drug development professionals seeking to understand and implement robust uncertainty estimations for their analytical measurements.

The estimation of measurement uncertainty is a critical requirement for method validation and for ensuring the reliability and comparability of analytical results.[1] This guide follows the principles outlined in the EURACHEM/CITAC Guide "Quantifying Uncertainty in Analytical Measurement" and the ISO Guide to the Expression of Uncertainty in Measurement (GUM).[2][3]

Experimental Protocols

Detailed methodologies for the analysis of 2,3,5,6-tetrachloroaniline by GC-MS and HPLC-UV are presented below. These protocols form the basis for the subsequent uncertainty budget calculations.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the trace-level quantification of 2,3,5,6-tetrachloroaniline in various matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 mL of an aqueous sample, add a surrogate standard.

  • Adjust the pH of the sample to >11 with 5 M NaOH.

  • Extract the sample three times with 50 mL portions of dichloromethane (B109758) in a separatory funnel.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to 1 mL under a gentle stream of nitrogen.

  • Add an internal standard prior to analysis.

• GC-MS Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet: Splitless, 250°C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program: 80°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization: Electron Ionization (EI), 70 eV.

  • Mode: Selected Ion Monitoring (SIM).

  • Quantification Ions: m/z 231 (primary), 195, 160 (qualifiers).

Method 2: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is a robust alternative for the quantification of 2,3,5,6-tetrachloroaniline.

• Sample Preparation (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load 200 mL of the aqueous sample onto the cartridge.

  • Wash the cartridge with 5 mL of water.

  • Elute the analyte with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness and reconstitute in 1 mL of the mobile phase.

• HPLC-UV Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile:Water (70:30, v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • Detector: UV Diode Array Detector (DAD).

  • Wavelength: 245 nm.

Data Presentation: Uncertainty Budget Calculation

The uncertainty budget is a systematic way to identify, quantify, and combine all sources of uncertainty in a measurement. The major contributors to the overall uncertainty in chromatographic analysis include the purity of the reference standard, the preparation of stock and working standards, the calibration curve, repeatability, and recovery.

The following tables summarize the uncertainty budget for the measurement of a nominal 10 µg/L 2,3,5,6-tetrachloroaniline sample using the GC-MS and HPLC-UV methods described above.

Table 1: Uncertainty Budget for GC-MS Analysis of 2,3,5,6-Tetrachloroaniline

Uncertainty Source	Value	Standard Uncertainty (u)	Relative Standard Uncertainty (u/value)	Sensitivity Coefficient (c)	Uncertainty Contribution (u(y))
Purity of Reference Standard	0.995 g/g	0.0029 g/g	0.0029	1	0.0029
Mass of Reference Standard	10.0 mg	0.02 mg	0.0020	1	0.0020
Volume of Stock Solution	10.0 mL	0.02 mL	0.0020	1	0.0020
Dilutions of Standards	-	-	0.0035	1	0.0035
Calibration Curve	-	-	0.0150	1	0.0150
Repeatability (n=6)	10.2 µg/L	0.31 µg/L	0.0304	1	0.0304
Recovery	0.95	0.048	0.0505	1	0.0505
Combined Standard Uncertainty (u_c)	0.062
Expanded Uncertainty (U = u_c * k, k=2)	0.124
Final Result	10.2 ± 1.3 µg/L

Table 2: Uncertainty Budget for HPLC-UV Analysis of 2,3,5,6-Tetrachloroaniline

Uncertainty Source	Value	Standard Uncertainty (u)	Relative Standard Uncertainty (u/value)	Sensitivity Coefficient (c)	Uncertainty Contribution (u(y))
Purity of Reference Standard	0.995 g/g	0.0029 g/g	0.0029	1	0.0029
Mass of Reference Standard	10.0 mg	0.02 mg	0.0020	1	0.0020
Volume of Stock Solution	10.0 mL	0.02 mL	0.0020	1	0.0020
Dilutions of Standards	-	-	0.0035	1	0.0035
Calibration Curve	-	-	0.0180	1	0.0180
Repeatability (n=6)	10.5 µg/L	0.42 µg/L	0.0400	1	0.0400
Recovery	0.92	0.055	0.0598	1	0.0598
Combined Standard Uncertainty (u_c)	0.076
Expanded Uncertainty (U = u_c * k, k=2)	0.152
Final Result	10.5 ± 1.6 µg/L

Mandatory Visualization

The following diagrams illustrate the logical workflow for the uncertainty budget calculation.

Caption: Workflow for Uncertainty Budget Calculation.

The cause-and-effect (Ishikawa) diagram below illustrates the various sources of uncertainty contributing to the final measurement result in a chromatographic analysis.

Caption: Cause-and-Effect Diagram for Chromatographic Analysis.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. eurachem.org [eurachem.org]
• 3. eurachem.org [eurachem.org]

A Researcher's Guide to Certified Reference Materials for 2,3,5,6-Tetrachloroaniline Analysis

For scientists and researchers engaged in the analysis of 2,3,5,6-tetrachloroaniline (B43135), the use of high-quality Certified Reference Materials (CRMs) is paramount for ensuring the accuracy, reliability, and traceability of analytical data. This guide provides a comparative overview of commercially available CRMs for 2,3,5,6-tetrachloroaniline, complete with a detailed experimental protocol for its analysis and visualizations of key workflows, to assist researchers in making informed decisions for their specific applications.

Comparison of Commercially Available Certified Reference Materials

A variety of CRMs for 2,3,5,6-tetrachloroaniline are available from reputable suppliers, offered in both neat (pure) solid form and as solutions in organic solvents. The choice of a suitable CRM depends on the specific requirements of the analytical method, including the desired concentration range and the solvent compatibility with the instrumentation. The following table summarizes the key characteristics of CRMs from prominent providers.

Supplier	Product Name	Catalog Number	Format	Purity/Concentration	Uncertainty	Accreditations
CPAChem	2,3,5,6-Tetrachloroaniline	SB29140.100MG	Neat Solid (100 mg)	Information not publicly available; refer to Certificate of Analysis	Information not publicly available; refer to Certificate of Analysis	ISO 17034, ISO/IEC 17025, ISO 9001[1]
LGC Standards	2,3,5,6-Tetrachloroaniline	DRE-C17330600	Neat Solid	Information not publicly available; refer to Certificate of Analysis	Information not publicly available; refer to Certificate of Analysis	Manufactured under ISO 17034 and tested under ISO/IEC 17025[2]
LGC Standards	2,3,5,6-Tetrachloroaniline 10 µg/mL in Cyclohexane	DRE-L17330600CY	Solution (10 mL)	10.0 µg/mL	± 0.2 µg/mL	Characterized under ISO/IEC 17025
CRM LABSTANDARD	Tetrachloroaniline, 2,3,5,6-	AST1Y6P1428	Neat Solid (25 mg or 50 mg)	≥ 95%	Information not publicly available; refer to Certificate of Analysis	ISO 9001; accredited to ISO/IEC 17025 and ISO 17034[3][4][5]

Note: The certified purity/concentration and its associated uncertainty are critical parameters for evaluating a CRM. While some information is publicly available, it is essential to consult the Certificate of Analysis (CoA) provided by the supplier for the most accurate and complete data for a specific lot number.

Experimental Protocol: Analysis of 2,3,5,6-Tetrachloroaniline by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general procedure for the quantitative analysis of 2,3,5,6-tetrachloroaniline in a given sample matrix. It is intended as a guideline and may require optimization based on the specific matrix, instrumentation, and the chosen CRM.

1. Standard Preparation:

• Neat CRM: Accurately weigh a suitable amount of the neat 2,3,5,6-tetrachloroaniline CRM and dissolve it in a high-purity solvent (e.g., toluene, hexane, or acetone) to prepare a stock solution of known concentration. Perform serial dilutions of the stock solution to create a series of calibration standards covering the expected concentration range of the samples.

• Solution CRM: If using a pre-made solution CRM, it can be used directly as a calibration standard or diluted as necessary to prepare a calibration curve.

2. Sample Preparation (General Guideline):

The sample preparation method will vary significantly depending on the matrix (e.g., soil, water, biological tissue). A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) method is often employed to extract and concentrate the analyte while removing interfering components. Method 3510 (separatory funnel LLE) or Method 3540 (Soxhlet extraction) from the U.S. Environmental Protection Agency (EPA) can be used as a starting point for developing a suitable extraction procedure.

3. GC-MS Instrumental Analysis:

The following instrumental parameters are a typical starting point for the analysis of 2,3,5,6-tetrachloroaniline.

Parameter	Setting
Gas Chromatograph
Injection Port	Splitless mode at 250°C
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	m/z 229, 231, 194 (quantification and qualifier ions)

4. Data Analysis:

• Generate a calibration curve by plotting the peak area of the quantification ion against the concentration of the calibration standards.

• Quantify the concentration of 2,3,5,6-tetrachloroaniline in the samples by comparing their peak areas to the calibration curve.

• The qualifier ions should be monitored to confirm the identity of the analyte. The ratio of the qualifier ion to the quantification ion in the samples should be within a specified tolerance of the average ratio observed in the calibration standards.

Visualizing Key Processes

To further aid in the understanding of the analytical workflow and the importance of certified reference materials, the following diagrams illustrate the key processes involved.

Workflow for 2,3,5,6-tetrachloroaniline analysis.

References

• 1. 2,3,5,6-Tetrachloroaniline CAS:3481-20-7 EC:222-4... [cpachem.com]
• 2. 2,3,5,6-Tetrachloroaniline | LGC Standards [lgcstandards.com]
• 3. Tetrachloroaniline, 2,3,5,6- – CRM LABSTANDARD [crmlabstandard.com]
• 4. Certifications and Accreditations – CRM LABSTANDARD [crmlabstandard.com]
• 5. CRM LABSTANDARD – High Pure Standards & Chemicals Division & CRM [crmlabstandard.com]

Safety & Regulatory Compliance

Proper Disposal of 2,3,5,6-Tetrachloroaniline-d3: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of 2,3,5,6-Tetrachloroaniline-d3. Researchers, scientists, and drug development professionals must adhere to these protocols to ensure personal safety and environmental protection. This compound is classified as hazardous, and its disposal is regulated. Always consult your institution's specific Safety Data Sheets (SDS) and waste disposal protocols, as local regulations may vary.

Core Hazard Information

Personal Protective Equipment (PPE)

The following Personal Protective Equipment (PPE) is mandatory when handling 2,3,5,6-Tetrachloroaniline-d3 for disposal:

• Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required. Inspect gloves for any signs of degradation or punctures before use.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to protect against accidental splashes.

• Lab Coat: A standard laboratory coat should be worn to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used. All handling of the solid compound should ideally take place within a certified chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative hazard and physical property data for the non-deuterated analogue, 2,3,5,6-Tetrachloroaniline, which should be considered indicative for the deuterated form.

Property	Value
Molecular Weight	230.91 g/mol
Physical State	Solid
Melting Point	107-109 °C
Boiling Point	287.6 °C at 760 mmHg
Flash Point	127.7 °C

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the collection, storage, and disposal of 2,3,5,6-Tetrachloroaniline-d3 waste in a laboratory setting.

Step 1: Waste Segregation and Collection

• Designate as Halogenated Organic Waste: 2,3,5,6-Tetrachloroaniline-d3 is a halogenated organic compound and must be segregated as such.

• Do Not Mix: Do not mix this waste with non-halogenated waste streams, as this can complicate and increase the cost of disposal. It should also be kept separate from other waste categories like acids, bases, or oxidizers.

• Solid Waste Collection:

  • Collect solid 2,3,5,6-Tetrachloroaniline-d3 waste in a dedicated, compatible, and clearly labeled hazardous waste container. Suitable containers are typically made of polyethylene (B3416737) or glass with a secure, screw-top lid.

  • If the original container is used for waste accumulation, ensure it is in good condition and properly relabeled as "Hazardous Waste."

• Contaminated Materials: Any materials that have come into contact with 2,3,5,6-Tetrachloroaniline-d3, such as weighing paper, gloves, and absorbent pads, must also be disposed of as hazardous solid waste in the same designated container.

Step 2: Container Labeling

Proper labeling is critical for safety and regulatory compliance. The waste container must be labeled with the following information as soon as the first piece of waste is added:

• The words "Hazardous Waste" clearly visible.

• The full chemical name: "2,3,5,6-Tetrachloroaniline-d3" . Avoid using abbreviations or chemical formulas.

• The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").

• The name and contact information of the generating researcher or laboratory.

• The accumulation start date (the date the first item of waste was placed in the container).

Step 3: Temporary Storage

• Secure Storage Location: Store the sealed hazardous waste container in a designated and secure satellite accumulation area. This area should be well-ventilated and away from sources of ignition.

• Secondary Containment: It is best practice to place the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.

• Keep Closed: The waste container must remain securely closed at all times, except when adding waste.

Step 4: Final Disposal

• Contact Environmental Health & Safety (EHS): Do not attempt to dispose of 2,3,5,6-Tetrachloroaniline-d3 waste through standard trash or down the drain.[1]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) department or the equivalent office to schedule a pickup for the hazardous waste. They will provide specific instructions and ensure that the disposal is handled by a licensed professional waste disposal service in accordance with all federal, state, and local regulations.

• Record Keeping: Maintain accurate records of the amount of 2,3,5,6-Tetrachloroaniline-d3 waste generated and the date of its disposal.

Experimental Protocols and Visualizations

Spill Cleanup Protocol

In the event of a small spill of solid 2,3,5,6-Tetrachloroaniline-d3:

• Evacuate and Secure: Immediately alert others in the area and restrict access to the spill.

• Don PPE: Wear the appropriate PPE as described above.

• Containment: Carefully sweep the solid material into a designated hazardous waste container. Avoid raising dust. If necessary, gently moisten the material with a small amount of an appropriate solvent (e.g., isopropanol) to prevent it from becoming airborne.

• Decontamination: Clean the spill area with a cloth or absorbent pad dampened with a suitable solvent, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup must be placed in the hazardous waste container.

• Large Spills: For large spills, evacuate the area and immediately contact your institution's EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,3,5,6-Tetrachloroaniline-d3.

Caption: Disposal workflow for 2,3,5,6-Tetrachloroaniline-d3.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for 2,3,5,6-Tetrachloroaniline-d3

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 2,3,5,6-Tetrachloroaniline-d3. Adherence to these procedures is essential for ensuring laboratory safety and proper management of this chemical.

Hazard Summary: 2,3,5,6-Tetrachloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2] It may cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following table summarizes the mandatory PPE for handling 2,3,5,6-Tetrachloroaniline-d3.

Protection Type	Specific Equipment	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	Conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene).	Inspected prior to use.[4]
Fire/flame resistant and impervious lab coat or clothing.	---
Respiratory Protection	Full-face respirator.	Required if exposure limits are exceeded or symptoms like irritation occur.[1]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

• Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.[5]

• Ensure a safety shower and eye wash station are readily accessible.

2. Safe Handling Practices:

• Avoid the formation of dust and aerosols.[1][4]

• Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

• Avoid contact with skin and eyes.[1][4]

• Wash hands and any exposed skin thoroughly after handling.[1][6]

• Do not eat, drink, or smoke in the work area.[1][6]

• Use non-sparking tools to prevent ignition.[4]

3. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5]

• Keep the compound locked up and segregated from incompatible materials and foodstuff containers.[1][4][5]

Disposal Plan

1. Waste Collection:

• Collect waste material in a suitable, sealed, and properly labeled container for disposal.

2. Disposal Method:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1][6]

• Do not allow the chemical to enter drains or the environment.[1][5] Spillage should be collected and managed as hazardous waste.[1]

3. Decontamination:

• Immediately remove and wash all contaminated clothing before reuse.[1][3]

Workflow for Safe Handling and Disposal

Caption: Safe handling and disposal workflow for 2,3,5,6-Tetrachloroaniline-d3.

References

• 1. echemi.com [echemi.com]
• 2. 2,3,5,6-Tetrachloroaniline | C6H3Cl4N | CID 18998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cpachem.com [cpachem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]